4-Oxo-4-(4-pentylphenyl)butanoic acid

• CAS: 64779-07-3

Core Science & Biosynthesis

Physical and chemical properties of 4-Oxo-4-(4-pentylphenyl)butanoic acid

An In-depth Technical Guide to the Physical and Chemical Properties of 4-Oxo-4-(4-pentylphenyl)butanoic acid

Introduction

4-Oxo-4-(4-pentylphenyl)butanoic acid is a keto-carboxylic acid with a molecular structure featuring a pentyl-substituted phenyl ring attached to a butanoic acid chain via a carbonyl group. This bifunctional arrangement—containing both a ketone and a carboxylic acid—makes it a versatile building block in organic synthesis. Its structural motifs are found in various biologically active molecules, including non-steroidal anti-inflammatory drugs (NSAIDs) where related compounds like fenbufen (4-(4-biphenylyl)-4-oxobutanoic acid) have been developed.[1] This guide provides a detailed examination of its physicochemical properties, synthesis, reactivity, and spectral characteristics, offering field-proven insights for researchers in medicinal chemistry and materials science.

Chemical Identity and Structure

The unique properties of this molecule arise from the interplay of its three main components: the flexible, nonpolar pentyl chain; the rigid, aromatic phenyl ring; and the polar keto-acid side chain.

Caption: Chemical structure of 4-Oxo-4-(4-pentylphenyl)butanoic acid.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	4-Oxo-4-(4-pentylphenyl)butanoic acid
CAS Number	64779-07-3[2][3]
Molecular Formula	C₁₅H₂₀O₃[2][3]
Molecular Weight	248.32 g/mol [2][3]
SMILES	CCCCCC1=CC=C(C=C1)C(=O)CCC(=O)O

Physicochemical Properties

The physical properties are dictated by the molecule's significant nonpolar character, arising from the pentylphenyl moiety, balanced by the polar carboxylic acid group capable of hydrogen bonding.

Table 2: Summary of Physical and Chemical Properties

Property	Value	Source
Appearance	Solid / White powder	[4]
Melting Point	93°C	[3]
Boiling Point	429.5°C at 760 mmHg	[3]
Density	1.075 g/cm³	[3]
LogP (Octanol/Water Partition Coefficient)	3.46680	[3]

| Purity | Typically ≥97.0% |[2] |

Solubility Profile

Due to the substantial hydrocarbon content (a C5 alkyl chain and a phenyl ring), 4-Oxo-4-(4-pentylphenyl)butanoic acid is expected to be poorly soluble in water, a characteristic shared by its structural analog, 4-(4-Methylphenyl)-4-oxobutanoic acid, which is listed as insoluble.[4] However, it should exhibit good solubility in common organic solvents such as ethers (diethyl ether, THF), chlorinated solvents (dichloromethane, chloroform), and polar aprotic solvents (acetone, ethyl acetate). The carboxylic acid group allows for deprotonation in basic aqueous solutions (e.g., aqueous NaOH or NaHCO₃), forming the corresponding carboxylate salt, which would be significantly more water-soluble.

Acidity (pKa)

Synthesis and Reactivity

Synthesis via Friedel-Crafts Acylation

The most direct and industrially relevant synthesis of this class of compounds is the Friedel-Crafts acylation.[1][5][6] This electrophilic aromatic substitution reaction involves the acylation of an activated aromatic ring—in this case, pentylbenzene—with succinic anhydride.

The causality behind this choice of reactants is clear:

• Pentylbenzene: The pentyl group is an ortho-, para-directing activator, making the aromatic ring susceptible to electrophilic attack. Steric hindrance from the pentyl group favors substitution at the para position, leading to high regioselectivity for the desired 4-substituted product.

• Succinic Anhydride: This cyclic anhydride serves as the source of the four-carbon keto-acid chain.[7] It is a stable, readily available, and safer alternative to an acyl halide like succinyl chloride.

• Lewis Acid Catalyst (e.g., AlCl₃): The catalyst is crucial for generating the reactive electrophile. It coordinates with one of the carbonyl oxygens of the anhydride, polarizing the other carbonyl group and facilitating the ring-opening attack by the electron-rich pentylbenzene.[8]

Caption: General workflow for Friedel-Crafts acylation synthesis.

Reactivity Profile

The molecule's reactivity is governed by its three key functional regions:

• Carboxylic Acid Group: This site can undergo standard carboxylic acid transformations:

  • Esterification: Reaction with an alcohol under acidic conditions (e.g., Fischer esterification) yields the corresponding ester, such as Ethyl 4-oxo-4-(4-pentylphenyl)butanoate.[9]

  • Amide Formation: Activation (e.g., conversion to an acyl chloride with SOCl₂) followed by reaction with an amine produces an amide.

  • Reduction: Strong reducing agents like LiAlH₄ will reduce the carboxylic acid to a primary alcohol, typically reducing the ketone as well.

• Ketone Group: The aromatic ketone is a versatile handle for further modification:

  • Reduction to Alcohol: Selective reduction to a secondary alcohol can be achieved with milder reducing agents like sodium borohydride (NaBH₄), leaving the carboxylic acid intact.

  • Reduction to Alkane (Deoxygenation): The ketone can be completely removed and converted to a methylene (-CH₂-) group using methods like the Clemmensen (Zn(Hg), HCl) or Wolff-Kishner (H₂NNH₂, KOH) reduction. This is a common strategy to synthesize alkyl-substituted aromatic acids.

• Aromatic Ring: The 4-acyl substituent is a meta-directing deactivator for subsequent electrophilic aromatic substitution reactions. Therefore, forcing conditions would be required to introduce further substituents onto the phenyl ring, and they would primarily add to the positions meta to the acyl group.

Spectroscopic Profile

Spectroscopic analysis is essential for structural confirmation and purity assessment.

• ¹H NMR Spectroscopy: The proton NMR spectrum is predicted to be complex but highly informative.

  • Aromatic Protons: Two doublets in the ~7.2-8.0 ppm region, characteristic of a 1,4-disubstituted benzene ring.

  • Methylene Protons: Two triplets at ~3.2 ppm (for the -CH₂- next to the ketone) and ~2.8 ppm (for the -CH₂- next to the carboxylic acid).[10]

  • Carboxylic Acid Proton: A very broad singlet, typically far downfield between 10-12 ppm.[11]

  • Pentyl Group Protons: A series of signals between ~0.9 ppm and ~2.7 ppm, including a triplet for the terminal methyl group and multiplets for the four methylene groups.

• ¹³C NMR Spectroscopy:

  • Carbonyl Carbons: Two distinct signals in the downfield region: the carboxylic acid carbonyl at ~175-180 ppm and the ketone carbonyl at ~195-200 ppm.[11]

  • Aromatic Carbons: Multiple signals between ~125-150 ppm.

  • Aliphatic Carbons: Signals for the butanoic acid chain carbons (~28-35 ppm) and the pentyl chain carbons (~14-36 ppm).

• Infrared (IR) Spectroscopy: The IR spectrum provides a clear fingerprint of the key functional groups.

  • -OH Stretch (Carboxylic Acid): A very broad and strong absorption band from ~2500 to 3300 cm⁻¹.[11]

  • C=O Stretch (Carboxylic Acid): A strong, sharp band around 1710 cm⁻¹.[11]

  • C=O Stretch (Aromatic Ketone): A strong, sharp band, slightly lower in frequency due to conjugation with the aromatic ring, around 1680 cm⁻¹.

  • C-H Stretches: Aromatic C-H stretches just above 3000 cm⁻¹ and aliphatic C-H stretches just below 3000 cm⁻¹.

Experimental Protocol: Synthesis via Friedel-Crafts Acylation

This protocol describes a self-validating system for the synthesis of 4-Oxo-4-(4-pentylphenyl)butanoic acid, incorporating in-process checks and purification.

Objective: To synthesize 4-Oxo-4-(4-pentylphenyl)butanoic acid from pentylbenzene and succinic anhydride.

Materials:

• Pentylbenzene (1.0 eq)

• Succinic anhydride (1.1 eq)[12]

• Anhydrous Aluminum Chloride (AlCl₃) (2.2 eq)

• Nitrobenzene or Dichloromethane (anhydrous, as solvent)

• Concentrated Hydrochloric Acid (HCl)

• Ice

• 5% Aqueous Sodium Hydroxide (NaOH)

• Dichloromethane (for extraction)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethanol/Water (for recrystallization)

Procedure:

• Reaction Setup (Inert Conditions):

  • Assemble a three-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet/outlet connected to a gas bubbler. Ensure all glassware is oven-dried to exclude moisture.

  • Charge the flask with anhydrous AlCl₃ (2.2 eq) and the chosen anhydrous solvent (e.g., nitrobenzene). Cool the mixture to 0-5°C in an ice-salt bath. Causality: Low temperature is critical to control the exothermic reaction and prevent side products.

• Addition of Reactants:

  • In a separate beaker, dissolve succinic anhydride (1.1 eq) in a minimal amount of pentylbenzene (1.0 eq).

  • Transfer this mixture to the dropping funnel and add it dropwise to the stirred AlCl₃ suspension over 30-60 minutes, maintaining the internal temperature below 10°C. Trustworthiness Check: A color change to deep red or brown and a slight exotherm indicate the reaction is proceeding.

• Reaction Progression:

  • After the addition is complete, allow the reaction mixture to stir at 0-5°C for 1 hour, then let it warm to room temperature and stir for an additional 4-6 hours.

  • Monitor the reaction by TLC (e.g., 3:1 Hexanes:Ethyl Acetate), checking for the consumption of pentylbenzene.

• Workup and Quenching:

  • Prepare a large beaker containing a mixture of crushed ice and concentrated HCl.

  • Slowly and carefully pour the reaction mixture onto the ice-acid mixture with vigorous stirring. This step is highly exothermic and hydrolyzes the aluminum complexes, liberating the product and neutralizing the catalyst. The product should precipitate as a solid.

• Isolation and Initial Purification:

  • Filter the crude solid product using a Büchner funnel and wash thoroughly with cold water to remove inorganic salts.

  • Transfer the crude solid to a beaker and add 5% aqueous NaOH to dissolve the acidic product, forming the sodium salt. The non-acidic impurities (like unreacted pentylbenzene) will remain undissolved.

  • Filter the basic solution to remove impurities.

  • Re-acidify the filtrate with concentrated HCl to precipitate the purified carboxylic acid.

  • Filter the solid, wash with cold water until the washings are neutral, and air-dry.

• Final Purification (Recrystallization):

  • Dissolve the crude acid in a minimum amount of hot ethanol.

  • Add hot water dropwise until the solution becomes slightly cloudy (the cloud point).

  • Add a few drops of hot ethanol to redissolve the precipitate and then allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

  • Collect the pure crystals by filtration, wash with a small amount of cold ethanol/water, and dry under vacuum.

• Characterization:

  • Determine the melting point and compare it to the literature value (93°C).[3]

  • Obtain IR and NMR spectra to confirm the structure and assess purity.

Conclusion

4-Oxo-4-(4-pentylphenyl)butanoic acid is a well-defined organic compound with distinct physical and chemical properties derived from its constituent functional groups. Its synthesis is readily achievable through the robust Friedel-Crafts acylation, and its ketone and carboxylic acid moieties provide orthogonal handles for a wide range of chemical transformations. This makes it a valuable intermediate for drug development professionals exploring new NSAIDs or other biologically active agents, as well as for scientists designing novel functional materials.

References

• Wikipedia. (n.d.). 4-(4-Methylphenyl)-4-oxobutanoic acid.
• PubChem. (n.d.). 4-Oxo-4-(p-tolylamino)butanoic acid.
• Der Pharma Chemica. (2016). Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a.
• Chemistry Stack Exchange. (2018). Mechanism for acylation of benzene with succinic anhydride.
• PI-26829 4-Oxo-4-(4-Pentylphenyl)butanoic acid (64779-07-3). (n.d.). Pharma-inter.com.
• GlobalChemMall. (n.d.). 4-oxo-4-(4-pentylphenyl)butanoic acid.
• PubChem. (n.d.). Ethyl 4-oxo-4-(4-pentylphenyl)butanoate.
• Sigma-Aldrich. (n.d.). 4-OXO-4-PHENYL-BUTYRIC ACID.
• Nordmann. (n.d.). 4-Oxo-4-(4-methoxyphenyl)butyric acid.
• Manchester Organics. (n.d.). 4-Oxo-4-(p-tolyl)butanoic acid.
• BLDpharm. (n.d.). 4619-20-9|4-Oxo-4-(p-tolyl)butanoic acid.
• CymitQuimica. (n.d.). 4-Oxo-4-(p-tolyl)butanoic acid.
• Google Patents. (1986). US4621154A - Process for preparing 4-(4-biphenylyl)-4-oxo-butanoic acid.
• Vedantu. (n.d.). What happens when benzene undergoes Friedel-Crafts acylation with succinic anhydride in presence of.
• YouTube. (2013).
• YouTube. (2012). Reactions of Benzene with anhydride I Benzene I Problem I Organic Chemistry.
• Doc Brown's Chemistry. (n.d.). low/high resolution 1H proton nmr spectrum of butanoic acid.
• ResearchGate. (2021). Hydrolytic cleavage of succinic anhydride via ring opening and....
• PrepChem.com. (n.d.).
• Chemistry LibreTexts. (2023). 20.9: Spectroscopy of Carboxylic Acids and Nitriles.
• Sigma-Aldrich. (n.d.). 4-Oxo-4-(phenylamino)butanoic acid | 102-14-7.
• YouTube. (2018).
• Study.com. (n.d.). Treatment of benzene with succinic anhydride in the presence of polyphosphoric acid gives the following gamma-ketoacid. Propose a mechanism for this reaction.
• University of Calgary. (n.d.). Spectra Problem #7 Solution.
• Beilstein Journals. (2019).

Sources

• 1. US4621154A - Process for preparing 4-(4-biphenylyl)-4-oxo-butanoic acid - Google Patents [patents.google.com]
• 2. Pi Chemicals System - PI-26829 4-Oxo-4-(4-Pentylphenyl)butanoic acid (64779-07-3) [internal.pipharm.com]
• 3. globalchemmall.com [globalchemmall.com]
• 4. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. BJOC - Mechanochemical Friedel–Crafts acylations [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. What happens when benzene undergoes FriedelCrafts acylation class 11 chemistry CBSE [vedantu.com]
• 9. Ethyl 4-oxo-4-(4-pentylphenyl)butanoate | C17H24O3 | CID 24727550 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. low/high resolution 1H proton nmr spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 butyric acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. prepchem.com [prepchem.com]

The Multifaceted Biological Activities of 4-Oxo-Arylbutanoic Acid Derivatives: A Technical Guide for Drug Discovery Professionals

Foreword: Unveiling the Therapeutic Potential of a Versatile Scaffold

In the landscape of medicinal chemistry, the 4-oxo-arylbutanoic acid scaffold has emerged as a privileged structure, demonstrating a remarkable breadth of biological activities. This technical guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the diverse therapeutic potential of these derivatives. Moving beyond a mere catalog of activities, this document delves into the underlying mechanisms of action, elucidates structure-activity relationships (SAR), and provides detailed, field-proven experimental protocols for their evaluation. Our objective is to equip you with the foundational knowledge and practical methodologies necessary to accelerate your research and development endeavors in this promising chemical space.

Section 1: The Chemical Core and Its Biological Versatility

The 4-oxo-arylbutanoic acid core, characterized by an aromatic ring system linked to a butanoic acid chain with a ketone at the 4-position, offers a unique combination of structural features. The aryl group provides a handle for diverse substitutions, allowing for the fine-tuning of physicochemical properties and target interactions. The carboxylic acid moiety often serves as a key pharmacophoric element, engaging in crucial interactions with biological targets, while the oxo group can participate in hydrogen bonding and other non-covalent interactions. This inherent structural versatility is the foundation for the wide array of biological activities observed in its derivatives.

Section 2: Anticancer Activity: Beyond Simple Cytotoxicity

Derivatives of 4-oxo-arylbutanoic acid have demonstrated significant potential as anticancer agents, acting through multiple mechanisms to inhibit tumor growth and induce cancer cell death.

Induction of Apoptosis: Orchestrating Programmed Cell Death

A primary mechanism by which these compounds exert their anticancer effects is through the induction of apoptosis, or programmed cell death.

Several substituted 4-aryl-3-(3-aryl-1-oxo-2-propenyl)-2(1H)-quinolinones, which can be considered derivatives of the core scaffold, have been shown to activate apoptosis in cancer cell lines with deregulated Myc expression[1]. The Myc oncogene is a critical driver in a variety of human cancers, and its deregulation leads to what is often termed "oncogene addiction." These compounds selectively induce apoptosis in these "Myc-addicted" cells while showing low activity in cells with normal Myc regulation[1]. The induction of apoptosis is rapid and is associated with a significant downregulation of the Myc protein[1]. This targeted approach highlights a sophisticated mechanism that goes beyond non-specific cytotoxicity.

The apoptotic process induced by these derivatives often involves the intrinsic or mitochondrial pathway. This is characterized by the disruption of the mitochondrial membrane potential and the subsequent activation of caspase-9[2]. Caspase-9, an initiator caspase, then activates executioner caspases, such as caspase-3, leading to the dismantling of the cell.

Figure 1: Apoptosis Induction Pathway

Cell Cycle Arrest: Halting Uncontrolled Proliferation

In addition to inducing apoptosis, certain 4-oxo-arylbutanoic acid derivatives can halt the cell cycle, preventing cancer cells from dividing and proliferating. Some derivatives have been shown to cause a G2/M-phase arrest in the cell cycle[2][3]. This arrest prevents cells from entering mitosis, effectively stopping their replication. This mechanism is often a precursor to apoptosis. For instance, some celecoxib derivatives, which share structural similarities, delay the progression of cells through the G2/M phase before inducing apoptosis[2]. The inhibition of cyclin-dependent kinases (CDKs), key regulators of the cell cycle, is a potential molecular basis for this effect, with specific CDK4/6 inhibitors inducing a G1-phase cell-cycle arrest[4].

Quantitative Data: Anticancer Potency

The anticancer activity of these derivatives is often quantified by their half-maximal inhibitory concentration (IC50) values against various cancer cell lines.

Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
N1-(4-methoxybenzyl)-N4-(4-methoxyphenyl)-N1-(3,4,5-trimethoxyphenyl) succinimide DN4	A498 (Kidney Carcinoma)	1.94	[5]
3-((4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino)Propanoic Acid Derivatives	A549 (Lung Adenocarcinoma)	2.47 - 25.4	[6]
Imidazo[1,2-a]pyrimidine derivatives	MCF-7 (Breast Cancer)	39.0 - 43.4	[7]
Imidazo[1,2-a]pyrimidine derivatives	MDA-MB-231 (Breast Cancer)	35.1 - 35.9	[7]

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and cytotoxicity[8][9].

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours to allow for cell attachment[10].

• Compound Treatment: Prepare serial dilutions of the 4-oxo-arylbutanoic acid derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT reagent (final concentration 0.45 mg/mL) to each well[11].

• Formazan Formation: Incubate the plate for 2 to 4 hours at 37°C, allowing the formazan crystals to form[10]. A visible purple precipitate should appear in the wells with viable cells.

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals[10][11].

• Absorbance Measurement: Leave the plate at room temperature in the dark for 2 hours to ensure complete solubilization[10]. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Figure 2: MTT Assay Workflow

Section 3: Anti-inflammatory Activity: Targeting the Drivers of Inflammation

Chronic inflammation is a hallmark of numerous diseases, and 4-oxo-arylbutanoic acid derivatives have shown promise as potent anti-inflammatory agents.

Mechanism of Action: Inhibition of Cyclooxygenase (COX) Enzymes

A key mechanism underlying the anti-inflammatory effects of many non-steroidal anti-inflammatory drugs (NSAIDs) is the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of pro-inflammatory prostaglandins[12]. Some 4-oxo-arylbutanoic acid derivatives have been identified as selective inhibitors of COX-2, the inducible isoform of the enzyme that is upregulated at sites of inflammation[13]. Selective COX-2 inhibition is a desirable therapeutic strategy as it can reduce inflammation while minimizing the gastrointestinal side effects associated with the inhibition of the constitutively expressed COX-1 isoform.

Arachidonic acid, released from cell membranes, is converted by COX enzymes into prostaglandin H2 (PGH2), a precursor for various prostaglandins that mediate inflammation, pain, and fever[14]. By inhibiting COX-2, these derivatives block the production of these pro-inflammatory mediators.

Figure 3: COX-2 Inhibition Pathway

Inhibition of Pro-inflammatory Cytokines

Beyond COX inhibition, some 4-oxo-arylbutanoic acid derivatives can modulate the inflammatory response by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α)[15][16]. This suggests a broader anti-inflammatory profile that targets multiple facets of the inflammatory cascade.

Quantitative Data: Anti-inflammatory Potency

The in vitro anti-inflammatory activity is often expressed as IC50 values for COX-2 inhibition.

Derivative Class	Target	IC50 (µM)	Reference
4-Arylthiophene-3-carboxylic acid derivatives	ANO1 Inhibition	0.024	[17]
1,4-Benzoxazine derivatives	COX-2 Inhibition	0.57 - 0.72	[18]

Experimental Protocols

This assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme.

Principle: The peroxidase activity of COX-2 is measured using a chromogenic substrate, N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which is oxidized during the reduction of PGG2 to PGH2, resulting in a colored product that can be quantified spectrophotometrically[17].

Step-by-Step Methodology:

• Reagent Preparation: Prepare solutions of Tris-HCl buffer, Hematin, COX-2 enzyme, the test compound at various concentrations, a positive control (e.g., Celecoxib), TMPD, and arachidonic acid[17].

• Reaction Mixture Preparation: In a 96-well plate, add the buffer, Hematin, and COX-2 enzyme solution[17].

• Inhibitor Addition: Add the test compound or positive control to the respective wells. Add the vehicle (e.g., DMSO) to the control wells[17].

• Pre-incubation: Incubate the plate at room temperature for 10 minutes to allow the inhibitor to bind to the enzyme[17].

• Reaction Initiation: Add TMPD and arachidonic acid to each well to start the reaction[17].

• Absorbance Measurement: Immediately measure the increase in absorbance at 590 nm over time using a microplate reader.

• Data Analysis: Calculate the initial reaction velocity for each well. Determine the percentage of inhibition for each concentration of the test compound relative to the control wells and calculate the IC50 value.

This is a standard in vivo model to evaluate the acute anti-inflammatory activity of compounds.

Principle: Injection of carrageenan into the paw of a rodent induces an inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize male Wistar rats or Swiss albino mice for at least one week under standard laboratory conditions[19].

• Grouping: Divide the animals into groups: a control group, a standard drug group (e.g., Indomethacin), and test groups receiving different doses of the 4-oxo-arylbutanoic acid derivative[19].

• Compound Administration: Administer the test compounds and the standard drug orally or intraperitoneally one hour before carrageenan injection. The control group receives the vehicle.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Volume: Measure the paw volume of each animal using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group at each time point.

Section 4: Antimicrobial Activity: A New Frontier in Combating Infections

The emergence of multidrug-resistant bacteria necessitates the discovery of novel antimicrobial agents. 4-Oxo-arylbutanoic acid derivatives have shown promising activity against a range of bacterial pathogens.

Mechanism of Action: Targeting Bacterial Cell Processes

The precise molecular targets of 4-oxo-arylbutanoic acid derivatives in bacteria are still under investigation. However, some studies on structurally related compounds suggest potential mechanisms. For instance, some thiophenyl-pyrimidine derivatives have been shown to inhibit FtsZ polymerization and GTPase activity, which are essential for bacterial cell division[20]. Other potential mechanisms for antibacterial action include disruption of the bacterial cell membrane and inhibition of essential enzymes[9].

Quantitative Data: Antimicrobial Potency

The antimicrobial activity is typically determined by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Derivative Class	Bacterial Strain	MIC (µg/mL)	Reference
(S,Z)-4-methyl-2-(4-oxo-5-((5-substituted phenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)Pentanoic Acids	Multidrug-resistant Gram-positive bacteria	2 - 8	[21]
3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives	Methicillin-resistant Staphylococcus aureus (MRSA)	1 - 8	[2]
3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives	Vancomycin-resistant Enterococcus faecalis	0.5 - 2	[2]
Kojic acid derivatives	Gram-positive strains	16 - 64	[18]

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standard laboratory procedure for determining the MIC of an antimicrobial agent[22].

Principle: A serial dilution of the antimicrobial agent is prepared in a liquid growth medium in a 96-well microtiter plate. A standardized inoculum of the test bacterium is added to each well, and the plate is incubated. The MIC is the lowest concentration of the agent that prevents visible bacterial growth.

Step-by-Step Methodology:

• Preparation of Antimicrobial Stock Solution: Dissolve the 4-oxo-arylbutanoic acid derivative in a suitable solvent (e.g., DMSO) to prepare a high-concentration stock solution.

• Preparation of Microtiter Plate: Add a specific volume of sterile broth (e.g., Mueller-Hinton Broth) to each well of a 96-well plate.

• Serial Dilution: Perform a two-fold serial dilution of the antimicrobial stock solution across the wells of the plate.

• Preparation of Bacterial Inoculum: Prepare a standardized bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve the final desired inoculum concentration.

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. Include a growth control well (broth and bacteria, no compound) and a sterility control well (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound in which no visible growth is observed.

Section 5: Future Directions and Concluding Remarks

The 4-oxo-arylbutanoic acid scaffold represents a highly promising and versatile platform for the discovery of novel therapeutic agents. The diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties, underscore the significant potential of this chemical class. The insights into their mechanisms of action, coupled with the detailed experimental protocols provided in this guide, offer a solid foundation for researchers to build upon.

Future research should focus on several key areas:

• Systematic SAR Studies: Comprehensive SAR studies are crucial to optimize the potency and selectivity of these derivatives for their respective biological targets.

• Elucidation of Novel Mechanisms: Further investigation into the molecular mechanisms of action, particularly for their antimicrobial effects and anticancer activities beyond apoptosis, will be critical for rational drug design.

• In Vivo Efficacy and Safety Profiling: Promising lead compounds identified through in vitro screening must be rigorously evaluated in relevant in vivo models to assess their efficacy, pharmacokinetics, and safety profiles.

• Combination Therapies: Exploring the potential of 4-oxo-arylbutanoic acid derivatives in combination with existing therapeutic agents could lead to synergistic effects and overcome drug resistance.

By leveraging the knowledge and methodologies presented in this guide, the scientific community is well-positioned to unlock the full therapeutic potential of 4-oxo-arylbutanoic acid derivatives and translate these promising scientific findings into novel medicines that can address unmet medical needs.

References

• Claassen, G., Brin, E., Crogan-Grundy, C., Vaillancourt, M. T., Zhang, H. Z., Cai, S. X., Drewe, J., Tseng, B., & Kasibhatla, S. (2009). Selective activation of apoptosis by a novel set of 4-aryl-3-(3-aryl-1-oxo-2-propenyl)-2(1H)-quinolinones through a Myc-dependent pathway. Cancer Letters, 274(2), 243–249. [Link]

• El-Sayed, M. A., et al. (2023). Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. Molecules, 28(22), 7586. [Link]

• Wang, Y., et al. (2019). Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative. RSC Advances, 9(12), 6546-6553. [Link]

• National Center for Biotechnology Information. (2013). MTT Assay Protocol. In Assay Guidance Manual. [Link]

• Wang, Y., et al. (2023). Discovery of 4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide derivatives as novel anti-inflammatory agents for the treatment of acute lung injury and sepsis. European Journal of Medicinal Chemistry, 251, 115144. [Link]

• Al-Warhi, T., et al. (2023). Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR. Molecules, 28(13), 5109. [Link]

• Liang, H., Lai, B., & Yuan, Q. (2008). Sulforaphane Induces Cell-Cycle Arrest and Apoptosis in Cultured Human Lung Adenocarcinoma LTEP-A2 Cells and Retards Growth of LTEP-A2 Xenografts in Vivo. Journal of Natural Products, 71(11), 1911–1914. [Link]

• O'Neill, A. J. (2011). Cell Viability Assays. In Assay Guidance Manual. National Center for Biotechnology Information (US). [Link]

• Asghar, F., et al. (2017). Cell-Cycle Therapeutics Come of Age. Molecular Cancer Therapeutics, 16(9), 1747–1755. [Link]

• Rakuno Gakuen University. (2025). Antimicrobial susceptibility testing (Broth microdilution method). [Link]

• Wang, Y., et al. (2023). Discovery of 4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide derivatives as novel anti-inflammatory agents for the treatment of acute lung injury and sepsis. European Journal of Medicinal Chemistry, 251, 115144. [Link]

• National Center for Biotechnology Information. (2013). MTT Assay Protocol. In Assay Guidance Manual. [Link]

• Kim, M. S., et al. (2015). Synthesis and Antibacterial Evaluation of (S,Z)-4-methyl-2-(4-oxo-5-((5-substituted phenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)Pentanoic Acids. Molecules, 20(10), 18366–18377. [Link]

• Gu, Y., et al. (2024). Design, synthesis and antitumor activity of novel 4-oxobutanamide derivatives. Bioorganic & Medicinal Chemistry Letters, 116, 129978. [Link]

• Dirty Medicine. (2024, May 26). Arachidonic Acid Pathway (Prostaglandins, Prostacyclins, Thromboxanes, & Leukotrienes) [Video]. YouTube. [Link]

• Clinical and Laboratory Standards Institute. (2011). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. [Link]

• Purnomo, H., et al. (2024). The mechanism of action underlying antibacterial activity of a diterpene quinone derivative against Staphylococcus aureus through the in vitro and in silico assays. Pharmacy Education, 24(2), 1-8. [Link]

• Liu, Z., et al. (2022). Optimization of 4-arylthiophene-3-carboxylic acid derivatives as inhibitors of ANO1: Lead optimization studies toward their analgesic efficacy for inflammatory pain. European Journal of Medicinal Chemistry, 239, 114413. [Link]

• Ghavre, M., et al. (2023). Synthesis, in vitro COX-1/COX-2 inhibition testing and molecular docking study of novel 1,4-benzoxazine derivatives. New Journal of Chemistry, 47(33), 15463-15474. [Link]

• ResearchGate. (n.d.). Table 4. Minimum inhibitory concentrations (µg/ml) of the formulations. [Link]

• Smith, W. L., DeWitt, D. L., & Garavito, R. M. (2000). Cyclooxygenases: structural, cellular, and molecular biology. Annual review of biochemistry, 69(1), 145-182. [Link]

• Liang, H., Lai, B., & Yuan, Q. (2008). Sulforaphane Induces Cell-Cycle Arrest and Apoptosis in Cultured Human Lung Adenocarcinoma LTEP-A2 Cells and Retards Growth of LTEP-A2 Xenografts in Vivo. Journal of Natural Products, 71(11), 1911–1914. [Link]

• ResearchGate. (n.d.). IC50 values of the most active derivatives in some cancerous cell lines. [Link]

• Appleton, R. A., & Brown, K. (1979). Synthesis and structure-activity relationships of anti-inflammatory 9,10-dihydro-9-oxo-2-acridine-alkanoic acids and 4-(2-carboxyphenyl)aminobenzenealkanoic acids. Journal of medicinal chemistry, 22(12), 1416–1420. [Link]

• Navickas, A., et al. (2024). Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. Antibiotics, 13(2), 193. [Link]

Sources

• 1. Dissecting CYP1A2 Activation by Arylalkanoic Acid Prodrugs toward the Development of Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sulforaphane induces cell-cycle arrest and apoptosis in cultured human lung adenocarcinoma LTEP-A2 cells and retards growth of LTEP-A2 xenografts in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell-Cycle Therapeutics Come of Age - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Broussoflavonol B induces S-phase arrest and apoptosis in pancreatic cancer cells by modulating the cell cycle checkpoint through inhibition of the AURKA/PLK1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Frontiers | Bacteria Are New Targets for Inhibitors of Human Farnesyltransferase [frontiersin.org]
• 13. Synthesis and structure-activity relationships of anti-inflammatory 9,10-dihydro-9-oxo-2-acridine-alkanoic acids and 4-(2-carboxyphenyl)aminobenzenealkanoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Discovery of 4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide derivatives as novel anti-inflammatory agents for the treatment of acute lung injury and sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Optimization of 4-arylthiophene-3-carboxylic acid derivatives as inhibitors of ANO1: Lead optimization studies toward their analgesic efficacy for inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Inhibition of pro-inflammatory cytokines by selected southern African medicinal plants in LPS-stimulated RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Synthesis and Antibacterial Evaluation of (S,Z)-4-methyl-2-(4-oxo-5-((5-substituted phenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)Pentanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Discovery and History of 4-oxo-4-arylbutanoic Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 4-oxo-4-arylbutanoic acid scaffold is a cornerstone in synthetic and medicinal chemistry, serving as a versatile precursor for a multitude of heterocyclic systems and pharmacologically active agents. This technical guide provides a comprehensive exploration of the discovery, historical evolution, and key synthetic methodologies for this important class of compounds. It delves into the seminal Friedel-Crafts acylation, which remains a primary route for their synthesis, and explores alternative strategies, offering insights into the mechanistic underpinnings and practical considerations for each. Furthermore, this guide highlights the pivotal role of 4-oxo-4-arylbutanoic acids in drug discovery and development, with a focus on their application in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs), kynurenine-3-hydroxylase inhibitors, and sphingosine-1-phosphate receptor 1 (S1P1) agonists. Detailed experimental protocols, comparative data, and mechanistic diagrams are provided to equip researchers with the knowledge to effectively utilize this scaffold in their own research endeavors.

Introduction: The Emergence of a Versatile Chemical Scaffold

The 4-oxo-4-arylbutanoic acids, also known as γ-keto-γ-arylbutyric acids, are a class of organic compounds characterized by a butyric acid chain bearing a ketone at the 4-position and an aryl substituent. This unique bifunctional arrangement of a carboxylic acid and an aryl ketone within a four-carbon chain imbues the molecule with a rich reactivity profile, making it a valuable intermediate in organic synthesis.[1] Its ability to undergo a variety of chemical transformations has led to its widespread use in the construction of diverse molecular architectures, particularly nitrogen-containing heterocycles that form the core of many pharmaceuticals.[1] The journey of this seemingly simple scaffold, from its initial synthesis to its current status as a key building block in modern drug discovery, is a testament to the enduring power of fundamental organic reactions and the continuous quest for novel therapeutic agents.

Historical Perspective: The Dawn of Aryl Ketone Synthesis

While pinpointing the single, definitive first synthesis of a 4-oxo-4-arylbutanoic acid is challenging, its history is intrinsically linked to the development of one of the most powerful tools in aromatic chemistry: the Friedel-Crafts reaction.

The Friedel-Crafts Acylation: A Foundational Discovery

In 1877, Charles Friedel and James Crafts reported their groundbreaking method for the acylation and alkylation of aromatic compounds using a Lewis acid catalyst, most notably aluminum chloride.[2] This electrophilic aromatic substitution reaction provided a direct and efficient means to form carbon-carbon bonds with an aromatic ring, opening up a new world of synthetic possibilities.[3] The reaction of an arene with an acyl chloride or anhydride in the presence of a Lewis acid leads to the formation of an aryl ketone, the core structural feature of 4-oxo-4-arylbutanoic acids.[4]

Early Syntheses of 4-oxo-4-arylbutanoic Acids

One of the earliest documented applications of the Friedel-Crafts reaction to produce a 4-oxo-4-arylbutanoic acid derivative can be found in a 1937 publication by R. D. Desai and M. A. Wai.[5] They described the condensation of succinic anhydride with anisole in the presence of aluminum chloride to yield β-(4-methoxy-benzoyl)-propionic acid. This work provided a clear and reproducible method for accessing this class of compounds and laid the groundwork for future explorations of their synthetic utility.

The parent compound, 4-oxo-4-phenylbutanoic acid (also known as 3-benzoylpropionic acid), became a widely studied example of this reaction class.[1][6] Its synthesis via the Friedel-Crafts acylation of benzene with succinic anhydride is now a classic textbook example of this important transformation.[1][6]

Key Synthetic Methodologies

The synthesis of 4-oxo-4-arylbutanoic acids is dominated by the Friedel-Crafts acylation, but several alternative methods have also been developed, offering different avenues to access this versatile scaffold.

The Cornerstone: Friedel-Crafts Acylation of Succinic Anhydride

The most common and historically significant method for the preparation of 4-oxo-4-arylbutanoic acids is the Friedel-Crafts acylation of an aromatic compound with succinic anhydride.[1][6] This reaction is typically catalyzed by a Lewis acid, with anhydrous aluminum chloride (AlCl₃) being the most frequently employed.[6]

Mechanism: The reaction proceeds through a classic electrophilic aromatic substitution mechanism. The Lewis acid activates the succinic anhydride, generating a highly electrophilic acylium ion. This ion is then attacked by the electron-rich π-system of the aromatic ring, forming a resonance-stabilized carbocation intermediate known as a sigma complex. Aromaticity is subsequently restored through the loss of a proton, yielding the aluminum chloride complex of the final product. An aqueous workup is then necessary to hydrolyze this complex and afford the desired 4-oxo-4-arylbutanoic acid.[7]

Caption: Mechanism of Friedel-Crafts Acylation.

Experimental Protocol: Synthesis of 4-oxo-4-phenylbutanoic acid [6]

• To a stirred mixture of succinic anhydride (0.68 mole) and dry, thiophene-free benzene (4.5 moles), add powdered anhydrous aluminum chloride (1.5 moles) in one portion.

• Heat the mixture to reflux with continued stirring for 30 minutes. An evolution of hydrogen chloride gas will be observed.

• Cool the reaction flask in cold water and slowly add 300 mL of water through a dropping funnel.

• Remove the excess benzene by steam distillation.

• Pour the hot solution into a beaker and allow it to cool. The product will precipitate as a solid.

• Isolate the crude product by filtration.

• Purify the crude product by dissolving it in a hot aqueous solution of sodium carbonate, filtering to remove any aluminum hydroxide, and then re-precipitating the acid by the addition of concentrated hydrochloric acid.

• Collect the purified 4-oxo-4-phenylbutanoic acid by filtration, wash with cold water, and dry.

Table 1: Comparison of Reaction Conditions for Friedel-Crafts Acylation

Aromatic Substrate	Lewis Acid	Solvent	Reaction Time	Yield (%)	Reference
Benzene	AlCl₃	Benzene	0.5 h (reflux)	77-82	[6]
Anisole	AlCl₃	Nitrobenzene	48 h (RT)	Not specified	[5]
Biphenyl	AlCl₃	1,2-Dichloroethane	1.5 h	97	[8]

Alternative Synthetic Routes

While the Friedel-Crafts acylation is the workhorse for synthesizing these compounds, other methods can be advantageous in specific contexts, particularly when dealing with sensitive substrates or when aiming for specific substitution patterns.

The Stobbe condensation is a base-catalyzed reaction between a dialkyl succinate and a ketone or aldehyde.[9] This reaction forms an alkylidene succinic acid or a tautomeric isomer. Subsequent hydrolysis and decarboxylation can lead to the formation of a γ-keto acid. While not a direct route to 4-oxo-4-arylbutanoic acids, it represents a viable alternative for constructing the carbon skeleton. The reaction is typically irreversible due to the formation of a stable carboxylate salt.[10]

Caption: Stobbe Condensation to γ-Keto Acids.

The Darzens condensation, discovered by Auguste Georges Darzens in 1904, typically involves the reaction of a ketone or aldehyde with an α-haloester in the presence of a base to form an α,β-epoxy ester (glycidic ester).[11] Hydrolysis of the glycidic ester followed by decarboxylation can lead to the formation of a ketone with an extended carbon chain. While not a direct one-pot synthesis, this methodology can be adapted to construct the 4-oxo-4-arylbutanoic acid framework through a multi-step sequence.

The Reformatsky reaction, discovered by Sergey Nikolaevich Reformatsky in 1887, involves the reaction of an α-haloester with a carbonyl compound in the presence of metallic zinc.[12] This reaction forms a β-hydroxy ester. Similar to the Darzens condensation, a multi-step sequence involving a Reformatsky reaction could be envisioned to build the 4-oxo-4-arylbutanoic acid skeleton, although it is not a common or direct approach.

Applications in Drug Discovery and Development

The 4-oxo-4-arylbutanoic acid scaffold is a privileged structure in medicinal chemistry, serving as a key intermediate in the synthesis of a wide range of therapeutic agents.

Non-Steroidal Anti-Inflammatory Drugs (NSAIDs)

A prominent example of a drug derived from this scaffold is Fenbufen .[13] Fenbufen is an NSAID that was used for the treatment of pain and inflammation.[4] Its synthesis involves the Friedel-Crafts acylation of biphenyl with succinic anhydride.[8]

Kynurenine-3-Hydroxylase (KMO) Inhibitors

Kynurenine-3-monooxygenase (KMO) is an enzyme in the kynurenine pathway of tryptophan metabolism.[14] Inhibition of KMO is a potential therapeutic strategy for neurodegenerative diseases.[15] Several 4-phenyl-4-oxo-butanoic acid derivatives have been identified as potent inhibitors of KMO.[14][16]

Sphingosine-1-Phosphate Receptor 1 (S1P1) Agonists

S1P1 receptor agonists are a class of drugs used in the treatment of autoimmune diseases such as multiple sclerosis.[17] They function by modulating the trafficking of lymphocytes.[17] A novel chemical series of 4-oxo-4-arylbutanoic acid derivatives has been identified as potent and selective S1P1 receptor agonists, demonstrating the continued relevance of this scaffold in modern drug discovery.[17][18]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. EP1404638B1 - Synthesis of 4-phenylbutyric acid - Google Patents [patents.google.com]
• 4. m.youtube.com [m.youtube.com]
• 5. ias.ac.in [ias.ac.in]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. organicreactions.org [organicreactions.org]
• 11. Darzens reaction - Wikipedia [en.wikipedia.org]
• 12. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. 4-Phenyl-4-oxo-butanoic acid derivatives inhibitors of kynurenine 3-hydroxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. WO1997017317A1 - 4-phenyl-4-oxo-butanoic acid derivatives with kynurenine-3-hydroxylase inhibiting activity - Google Patents [patents.google.com]
• 17. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

A Technical Guide to 4-Oxo-4-(4-pentylphenyl)butanoic Acid for Researchers and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-Oxo-4-(4-pentylphenyl)butanoic acid, a valuable building block for researchers, medicinal chemists, and professionals in drug development. This document delves into its chemical properties, synthesis, commercial availability, and significant applications, offering field-proven insights and practical methodologies.

Introduction and Chemical Profile

4-Oxo-4-(4-pentylphenyl)butanoic acid, with the CAS number 64779-07-3, is a specialty chemical characterized by a pentyl-substituted phenyl ring attached to a keto-acid moiety. This unique structure, combining both aromatic and aliphatic features with a carboxylic acid and a ketone functional group, makes it a versatile intermediate in organic synthesis. Its bifunctional nature allows for a wide range of chemical transformations, rendering it a key component in the synthesis of various heterocyclic compounds and more complex molecular architectures.

Key Chemical Properties:

Property	Value	Source
CAS Number	64779-07-3	[1]
Molecular Formula	C₁₅H₂₀O₃	[1]
Molecular Weight	248.32 g/mol	[2]
Melting Point	93°C	[1]
Boiling Point	429.5°C at 760 mmHg	[1]
Density	1.075 g/cm³	[1]
LogP	3.46680	[1]

Synthesis and Manufacturing: The Friedel-Crafts Acylation Approach

The most common and industrially scalable method for the synthesis of 4-aryl-4-oxobutanoic acids, including the pentyl-substituted analog, is the Friedel-Crafts acylation.[3] This electrophilic aromatic substitution reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds with aromatic rings.[4]

The logical choice of reactants for synthesizing 4-Oxo-4-(4-pentylphenyl)butanoic acid involves the reaction of pentylbenzene with succinic anhydride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[5]

Reaction Causality:

The underlying principle of this synthesis is the generation of a highly electrophilic acylium ion from succinic anhydride, facilitated by the Lewis acid catalyst.[5] The electron-rich pentylbenzene then acts as a nucleophile, attacking the acylium ion to form a new carbon-carbon bond. The pentyl group, being an ortho-, para-director, sterically and electronically favors the acylation at the para position, leading to the desired product.

Experimental Protocol: General Synthesis of 4-Aryl-4-oxobutanoic Acids

This protocol outlines the general steps for a Friedel-Crafts acylation to produce a 4-aryl-4-oxobutanoic acid.

• Reaction Setup: A reaction vessel equipped with a stirrer, dropping funnel, and a reflux condenser is charged with an inert solvent (e.g., nitrobenzene or dichloromethane) and the Lewis acid catalyst (e.g., anhydrous aluminum chloride).

• Reactant Addition: A solution of the substituted benzene (e.g., pentylbenzene) and succinic anhydride in the same solvent is added dropwise to the catalyst suspension at a controlled temperature, typically between 0 and 10°C, to manage the exothermic reaction.

• Reaction Progression: After the addition is complete, the reaction mixture is stirred at room temperature for several hours to ensure complete conversion. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: The reaction is quenched by carefully pouring the mixture into a mixture of crushed ice and concentrated hydrochloric acid. This step hydrolyzes the aluminum chloride complexes and separates the organic and aqueous layers.

• Purification: The crude product is extracted with a suitable organic solvent. The organic layer is then washed, dried, and the solvent is removed under reduced pressure. The resulting solid is purified by recrystallization from an appropriate solvent to yield the pure 4-aryl-4-oxobutanoic acid.

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of 4-Oxo-4-(4-pentylphenyl)butanoic acid via Friedel-Crafts acylation.

Commercial Availability

For researchers and drug development professionals, sourcing high-quality starting materials is critical. 4-Oxo-4-(4-pentylphenyl)butanoic acid is available from a select number of specialized chemical suppliers. The following table provides a summary of known commercial sources.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight	Purity
GlobalChemMall	4-OXO-4-(4-PENTYLPHENYL)BUTANOIC ACID	64779-07-3	C₁₅H₂₀O₃	248.317	99% min
Pi Chemicals	4-Oxo-4-(4-Pentylphenyl)butanoic acid	64779-07-3	C₁₅H₂₀O₃	248.32	97.0%

Note: Availability and pricing are subject to change. It is recommended to contact the suppliers directly for the most current information.

Applications and Research Significance

The bifunctional nature of 4-Oxo-4-(4-pentylphenyl)butanoic acid makes it a valuable intermediate in the synthesis of a variety of heterocyclic compounds, which are prominent scaffolds in many biologically active molecules.[6]

Synthesis of Heterocyclic Scaffolds

One of the primary applications of 4-aryl-4-oxobutanoic acids is in the synthesis of pyridazinones and other nitrogen-containing heterocycles.[6] These structures form the core of many pharmaceutical compounds with a wide range of biological activities, including anti-inflammatory, antimicrobial, and cardiovascular effects. The keto-acid functionality allows for condensation reactions with binucleophiles like hydrazines or diamines to construct these complex ring systems.[7]

Role in Drug Discovery

The lipophilic pentyl group in 4-Oxo-4-(4-pentylphenyl)butanoic acid can be strategically utilized in drug design to enhance membrane permeability and target engagement. By incorporating this building block, medicinal chemists can systematically explore the structure-activity relationships of a lead compound, optimizing its pharmacokinetic and pharmacodynamic properties. The synthesis of novel bicyclic pyrroloimidazolones and pyrrolopyrimidinones from 4-aryl-4-oxobutanoic acids highlights their potential in generating libraries of compounds for high-throughput screening.[7]

Potential in Materials Science

While the primary focus is on pharmaceutical applications, the unique molecular structure of this compound may also find utility in materials science. The combination of a rigid aromatic core and a flexible aliphatic chain could be exploited in the design of liquid crystals or functional polymers.

Conclusion

4-Oxo-4-(4-pentylphenyl)butanoic acid is a key chemical intermediate with significant potential for researchers in organic synthesis and drug discovery. Its straightforward synthesis via Friedel-Crafts acylation and its commercial availability make it an accessible building block for the creation of diverse and complex molecular architectures. The insights provided in this guide aim to equip scientists with the necessary technical knowledge to effectively utilize this compound in their research and development endeavors.

References

• GlobalChemMall. (n.d.). 4-oxo-4-(4-pentylphenyl)butanoic acid. Retrieved from [Link]

• Shestakov, A. S., et al. (2020). The study of the reaction paths of 4-aryl-4-oxobutanoic acids with terminal aliphatic N,N-diamines. Arabian Journal of Chemistry, 13(1), 1-11.

• Wikipedia. (2023, April 29). 4-(4-Methylphenyl)-4-oxobutanoic acid. Retrieved from [Link]

• Master Organic Chemistry. (2023, November 28). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• ResearchGate. (n.d.). 4Aryl2,4-dioxobutanoic Acids and Their Derivatives in Reactions with Diazoalkanes. Retrieved from [Link]

• Google Patents. (n.d.). EP1097919A2 - Process for producing 4-amino-3-oxo-butanoic acid ester.

• Wikipedia. (2024, January 10). Friedel–Crafts reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of 4-aryl-3,4-dihydrocoumarins and 4-aryl-4H-chromenes via Er(OTf)3-catalyzed cascade reactions of p-quinone methides with 1,3-dicarbonyl compounds. Retrieved from [Link]

• YouTube. (2018, May 7). Friedel Crafts Acylation of Benzene Reaction Mechanism. Retrieved from [Link]

• Pi Chemicals. (n.d.). PI-26829 4-Oxo-4-(4-Pentylphenyl)butanoic acid (64779-07-3). Retrieved from [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• Vedantu. (n.d.). What happens when benzene undergoes Friedel-Crafts acylation with succinic anhydride in presence of. Retrieved from [Link]

• LabAlley. (n.d.). 4-Oxo-4-(2-thienyl)butyric acid, min 97%, 1 gram. Retrieved from [Link]

• PubChem. (n.d.). 4-Oxo-4-phenylbutanoic acid hydrochloride. Retrieved from [Link]

Sources

• 1. globalchemmall.com [globalchemmall.com]
• 2. Pi Chemicals System - PI-26829 4-Oxo-4-(4-Pentylphenyl)butanoic acid (64779-07-3) [internal.pipharm.com]
• 3. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. What happens when benzene undergoes FriedelCrafts acylation class 11 chemistry CBSE [vedantu.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. The study of the reaction paths of 4-aryl-4-oxobutanoic acids with terminal aliphatic <i>N,N</i>-diamines - Arabian Journal of Chemistry [arabjchem.org]

An In-depth Technical Guide to the Solubility and Stability of 4-Oxo-4-(4-pentylphenyl)butanoic Acid

Introduction: Contextualizing the Importance of Physicochemical Profiling

4-Oxo-4-(4-pentylphenyl)butanoic acid is a small molecule characterized by a keto-acid moiety and a lipophilic pentylphenyl group. While specific applications are not widely documented, its structure is analogous to intermediates used in the synthesis of pharmaceutical compounds.[1] For any novel chemical entity (NCE) intended for therapeutic use, a thorough understanding of its fundamental physicochemical properties is a prerequisite for successful development. Among the most critical of these are solubility and stability. These parameters govern everything from bioavailability and dosing to formulation and shelf-life.[2][3]

This guide provides a comprehensive framework for characterizing the solubility and stability of 4-Oxo-4-(4-pentylphenyl)butanoic acid. It is designed not as a static data sheet, but as a methodological roadmap. As a Senior Application Scientist, the objective is to explain the causality behind experimental choices, ensuring that the protocols described are self-validating systems for generating robust and reliable data.

Part 1: Physicochemical Characterization and Predicted Behavior

A molecule's structure dictates its behavior. Before embarking on experimental work, a structural analysis of 4-Oxo-4-(4-pentylphenyl)butanoic acid allows us to form hypotheses about its properties.

• Lipophilicity : The 4-pentylphenyl group imparts significant nonpolar character, suggesting a tendency towards low aqueous solubility. The principle of "like dissolves like" indicates that solubility will be higher in organic solvents than in water.[4]

• Ionization : The carboxylic acid group is a weak acid and will ionize based on the pH of the medium. At pH values above its acid dissociation constant (pKa), the carboxylate anion will form, which is significantly more polar and water-soluble than the neutral form. Therefore, the aqueous solubility of this compound is expected to be highly pH-dependent.

• Hydrogen Bonding : The ketone and carboxylic acid moieties can act as hydrogen bond acceptors, while the carboxylic acid can also be a hydrogen bond donor. These interactions will enhance solubility in protic solvents.[5]

Based on these features, we can predict that the compound will be sparingly soluble in neutral water, with solubility increasing significantly in basic aqueous solutions. A structurally similar, though less lipophilic, compound, 4-(4-Methylphenyl)-4-oxobutanoic acid, is listed as insoluble in water.[6]

Part 2: A Methodological Approach to Solubility Determination

Solubility data is context-dependent. It is crucial to distinguish between kinetic and thermodynamic solubility, as they answer different questions in the drug development process.[2]

• Kinetic Solubility is measured by dissolving the compound in an organic solvent (typically DMSO) and then diluting it into an aqueous buffer. It measures the concentration at which the compound precipitates from a supersaturated solution and is often used for high-throughput screening in early discovery.[7][8]

• Thermodynamic Solubility represents the true equilibrium concentration of a compound in a saturated solution. It is a more time-consuming measurement but is essential for formulation and late-stage development.[9][10]

Experimental Protocol: Thermodynamic Solubility (Shake-Flask Method)

This method is the gold standard for determining equilibrium solubility and is a self-validating system by ensuring equilibrium is reached.

Objective: To determine the maximum dissolved concentration of the compound in various aqueous buffers at equilibrium.

Methodology:

• Preparation of Buffers: Prepare a series of physiologically relevant buffers (e.g., pH 1.2, 4.5, 6.8, and 7.4).

• Compound Addition: Add an excess amount of solid 4-Oxo-4-(4-pentylphenyl)butanoic acid to vials containing each buffer. The excess solid is critical to ensure a saturated solution is formed.

• Equilibration: Seal the vials and agitate them in a temperature-controlled shaker (e.g., 25°C or 37°C) for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.[10]

• Phase Separation: After equilibration, allow the vials to stand, or centrifuge them at high speed to pellet the undissolved solid.

• Sampling and Filtration: Carefully withdraw an aliquot of the supernatant and filter it through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any remaining solid particles.

• Quantification: Dilute the filtered supernatant and analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).[11]

Data Presentation: The results should be summarized in a clear, tabular format.

pH of Buffer	Temperature (°C)	Thermodynamic Solubility (µg/mL)
1.2	25	Experimental Value
4.5	25	Experimental Value
6.8	25	Experimental Value
7.4	25	Experimental Value
7.4	37	Experimental Value

Part 3: Stability Assessment and Forced Degradation

Stability testing provides insights into how a drug substance's quality changes over time under various environmental factors.[3][12] Forced degradation (or stress testing) is a critical component of this, designed to identify likely degradation products, establish degradation pathways, and demonstrate the specificity of analytical methods.[13][14] For 4-Oxo-4-(4-pentylphenyl)butanoic acid, the primary degradation pathways are likely to be hydrolysis and oxidation.[15][16][17]

Regulatory Context: The International Council for Harmonisation (ICH) guideline Q1A(R2) provides the framework for stability testing, including forced degradation studies.[18] The goal is typically to achieve 5-20% degradation of the active ingredient to ensure that degradation products are generated at levels sufficient for detection and characterization.[18]

Experimental Protocol: Forced Degradation Studies

Objective: To investigate the intrinsic stability of the molecule under hydrolytic, oxidative, and photolytic stress conditions.

Methodology: A stock solution of the compound is prepared and subjected to the following stress conditions in parallel. A control sample (unstressed) is kept under normal conditions for comparison.

• Acidic Hydrolysis:

  • Condition: 0.1 M HCl at an elevated temperature (e.g., 60°C).

  • Rationale: To assess susceptibility to degradation in low pH environments, simulating gastric conditions.

• Basic Hydrolysis:

  • Condition: 0.1 M NaOH at room temperature or slightly elevated temperature.

  • Rationale: To assess susceptibility to degradation in high pH environments. The ketone group may be susceptible to base-catalyzed reactions.

• Neutral Hydrolysis:

  • Condition: Water or buffer at pH 7 at an elevated temperature (e.g., 60°C).

  • Rationale: To evaluate stability in neutral aqueous solutions.

• Oxidative Degradation:

  • Condition: 3% Hydrogen Peroxide (H₂O₂) at room temperature.

  • Rationale: To mimic potential oxidation. The benzylic position (carbon adjacent to the phenyl ring and ketone) could be susceptible to oxidation.[17]

• Photostability:

  • Condition: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

  • Rationale: To assess if the compound is light-sensitive. Aromatic ketones are often photoreactive.

Sample Analysis: At specified time points (e.g., 0, 2, 6, 24, 48 hours), samples are withdrawn, neutralized if necessary, and analyzed by a stability-indicating HPLC method. This method must be capable of separating the parent compound from all major degradation products.

Data Presentation: Results should be tabulated to show the percentage of the parent compound remaining and the formation of degradation products.

Stress Condition	Time (hours)	% Parent Compound Remaining	Peak Area of Major Degradant 1 (%)	Peak Area of Major Degradant 2 (%)
0.1 M HCl, 60°C	24	Experimental Value	Experimental Value	Experimental Value
0.1 M NaOH, RT	24	Experimental Value	Experimental Value	Experimental Value
Water, 60°C	24	Experimental Value	Experimental Value	Experimental Value
3% H₂O₂, RT	24	Experimental Value	Experimental Value	Experimental Value
Photolytic	24	Experimental Value	Experimental Value	Experimental Value

Part 4: The Critical Role of the Analytical Method

The trustworthiness of all solubility and stability data hinges on the quality of the analytical method used for quantification.[19] A robust, validated, stability-indicating method is non-negotiable.

Recommended Method: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

• Principle: RP-HPLC is ideal for separating and quantifying small organic molecules like 4-Oxo-4-(4-pentylphenyl)butanoic acid.[11]

• Column: A C18 column is a suitable starting point.

• Mobile Phase: A gradient of an organic solvent (like acetonitrile or methanol) and an acidified aqueous phase (e.g., 0.1% formic or phosphoric acid) is typically used. The acid suppresses the ionization of the carboxylic acid, leading to better peak shape and retention.

• Detection: A UV detector set at a wavelength where the phenyl group absorbs strongly (e.g., ~254 nm) is appropriate. Mass spectrometry (LC-MS) can be coupled to provide mass information for identifying degradation products.[20]

Validation: The method must be validated for specificity, linearity, accuracy, precision, and range to ensure it is fit for purpose. The forced degradation samples are used to prove specificity, demonstrating that the main peak is free from co-eluting degradants.

Conclusion and Implications for Development

The systematic evaluation of solubility and stability, as outlined in this guide, provides foundational knowledge crucial for the progression of 4-Oxo-4-(4-pentylphenyl)butanoic acid as a potential drug candidate. The data generated will directly inform critical decisions:

• Solubility Profile: Will guide formulation strategies. Poor aqueous solubility might necessitate enabling technologies such as salt formation, amorphous solid dispersions, or lipid-based formulations.

• Stability Profile: Will determine appropriate storage conditions, packaging requirements (e.g., protection from light or moisture), and establish the re-test period or shelf-life for the drug substance.[3]

By adhering to these rigorous, scientifically-grounded methodologies, researchers can build a comprehensive data package that ensures product quality and de-risks the development pathway.

References

• Pharmaceutical Press. (2010). Understanding the chemical basis of drug stability and degradation. The Pharmaceutical Journal. [Link]

• European Medicines Agency. (2023). ICH Q1A(R2) Stability testing of new drug substances and products. [Link]

• Academically. (2023). Hydrolysis & Oxidation in Drugs: Essential Degradation Pathways Explained. [Link]

• Pharmastate. (2023). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• American Pharmaceutical Review. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. [Link]

• The Organic Chemistry Tutor. (2023). Solubility of Organic Compounds. YouTube. [Link]

• CONICET. (2015). Ketoprofen Solubility in Organic Solvents and Aqueous Co-solvent Systems: Interactions and Thermodynamic Parameters of Solvation. [Link]

• Bajd, S., & Vrecer, F. (2022). Oxidation of Drugs during Drug Product Development: Problems and Solutions. Pharmaceutics, 14(2), 354. [Link]

• Wikipedia. 4-(4-Methylphenyl)-4-oxobutanoic acid. [Link]

• International Council for Harmonisation. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]

• ResearchGate. (2019). Determination of phenylbutyric acid and its metabolite phenylacetic acid in different tissues of mouse by liquid chromatography with tandem mass spectrometry and its application in drug tissue distribution. [Link]

• Sygnature Discovery. Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. [Link]

• Singh, S., & Kumar, V. (2012). Stability Testing of Pharmaceutical Products. [Link]

• Chemistry LibreTexts. (2021). 19.3: Oxidation of Aldehydes and Ketones. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 24727550, Ethyl 4-oxo-4-(4-pentylphenyl)butanoate. [Link]

• K. C. Waterman, et al. (2007). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Huynh-Ba, K., & Dong, M. W. (2020). Stability Studies and Testing of Pharmaceuticals: An Overview. LCGC North America. [Link]

• Bakshi, M., & Singh, S. (2002). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 28(6), 1011-1040. [Link]

• Chemistry Steps. Solubility of Organic Compounds. [Link]

• Al-Bayati, F. A. H. (2009). Simultaneous Determination of Organic Acids in Chinese Liquor by GC-MS Method. European Journal of Scientific Research, 28(2), 239-246. [Link]

• Ovid. (2012). Kinetic versus thermodynamic solubility temptations and risks. European Journal of Pharmaceutical Sciences, 47(3), 594-599. [Link]

• IIP Series. (2024). EFFECTS OF OXIDATION AND HYDROLYSIS ON THE CHEMICAL STABILITY OF DRUGS. [Link]

Sources

• 1. 4-Oxo-4-(4-methoxyphenyl)butyric acid (3153-44-4) at Nordmann - nordmann.global [nordmann.global]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. japsonline.com [japsonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Ketone - Wikipedia [en.wikipedia.org]
• 6. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 7. sygnaturediscovery.com [sygnaturediscovery.com]
• 8. ovid.com [ovid.com]
• 9. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 10. enamine.net [enamine.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. database.ich.org [database.ich.org]
• 13. ema.europa.eu [ema.europa.eu]
• 14. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 16. Hydrolysis & Oxidation in Drugs: Essential Degradation Pathways Explained [academically.com]
• 17. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. resolvemass.ca [resolvemass.ca]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. researchgate.net [researchgate.net]

Navigating the Crossroads of Neurotransmission: A Technical Guide to Therapeutic Targets for 4-Oxo-Butanoic Acid Compounds

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

4-Oxo-butanoic acid, more commonly known as succinic semialdehyde (SSA), occupies a critical juncture in the metabolic pathway of the principal inhibitory neurotransmitter in the central nervous system, gamma-aminobutyric acid (GABA). Dysregulation of SSA metabolism, primarily due to deficiencies in the enzyme succinic semialdehyde dehydrogenase (SSADH), leads to the accumulation of SSA and its neurotoxic byproduct, gamma-hydroxybutyric acid (GHB). This guide provides an in-depth exploration of the therapeutic targets associated with 4-oxo-butanoic acid compounds, offering a technical roadmap for researchers and drug development professionals. We will delve into the core biochemistry, delineate primary and secondary pharmacological targets, and provide actionable, field-proven methodologies for target identification and validation. This document is designed to bridge the gap between fundamental biochemical understanding and the strategic development of novel therapeutics for disorders of GABA metabolism.

The Biochemical Fulcrum: 4-Oxo-Butanoic Acid in GABA Metabolism

The significance of 4-oxo-butanoic acid as a therapeutic focal point is intrinsically linked to its role in the GABA shunt, a metabolic pathway that conserves and recycles GABA. Under normal physiological conditions, GABA is transaminated by GABA-transaminase (GABA-T) to form SSA.[1] Subsequently, SSA is rapidly oxidized by succinic semialdehyde dehydrogenase (SSADH) to succinic acid, which then enters the Krebs cycle for energy production.[1][2]

A deficiency in SSADH, an autosomal recessive disorder, disrupts this elegant pathway, leading to the accumulation of SSA.[2][3] The cellular machinery, in an attempt to mitigate the rising SSA levels, reduces it to gamma-hydroxybutyric acid (GHB) via GHB dehydrogenase. This metabolic diversion is the hallmark of SSADH deficiency, also known as 4-hydroxybutyric aciduria, and is responsible for the severe neurological manifestations of the disease, including intellectual disability, seizures, and ataxia.[3]

Therefore, the therapeutic landscape for 4-oxo-butanoic acid-related pathologies is centered on two primary strategies: directly addressing the enzymatic deficiency and mitigating the downstream consequences of metabolite accumulation.

Caption: Workflow for preclinical evaluation of SSADH-based enzyme replacement therapy.

Protocol: Quantification of SSA and GHB in Brain Tissue by LC-MS/MS

• Tissue Homogenization: Homogenize brain tissue samples in a solution of 80% methanol containing internal standards (e.g., deuterated SSA and GHB).

• Protein Precipitation: Centrifuge the homogenates to pellet proteins.

• Supernatant Collection: Collect the supernatant containing the metabolites.

• Derivatization (for SSA): Derivatize the supernatant with a suitable agent (e.g., o-phenylenediamine) to improve chromatographic separation and detection of SSA.

• LC-MS/MS Analysis: Inject the prepared samples onto a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • Column: Use a reverse-phase C18 column for separation.

  • Mobile Phase: Employ a gradient of water and acetonitrile with 0.1% formic acid.

  • Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring (MRM) mode to specifically detect and quantify the parent and daughter ions of SSA and GHB and their internal standards.

• Data Analysis: Construct calibration curves using known concentrations of SSA and GHB to quantify the levels in the tissue samples.

Small Molecule Activators of Residual SSADH

In patients with some residual SSADH activity, small molecule activators could be a viable therapeutic approach. High-throughput screening (HTS) of compound libraries is the primary method for identifying such molecules.

HTS Assay for SSADH Activators:

Parameter	Description
Enzyme Source	Recombinant human SSADH
Substrate	Succinic semialdehyde (SSA)
Cofactor	NAD+
Detection Method	Fluorometric or colorimetric detection of NADH production
Assay Principle	The rate of NADH production is directly proportional to SSADH activity. Activators will increase the rate of this reaction.
Controls	No enzyme control (background), no substrate control, known inhibitor control (e.g., acrolein)[4], and a positive control activator (if available).

Secondary Therapeutic Targets: Modulating the GABAergic System

The accumulation of GABA and GHB in SSADH deficiency leads to significant dysregulation of the GABAergic system. Therefore, targeting components of this system represents a crucial secondary therapeutic strategy.

GABA Receptors (GABA-A and GABA-B)

Both GABA and GHB can interact with GABA receptors. GABA is the primary endogenous ligand for both GABA-A and GABA-B receptors, mediating inhibitory neurotransmission. [5][6]GHB is a weak agonist at GABA-B receptors and can also be a precursor to GABA. [1][3]The altered neurochemistry in SSADH deficiency suggests that modulating these receptors could alleviate some of the neurological symptoms.

Therapeutic Hypotheses:

• GABA-B Receptor Antagonists: Given the elevated levels of GHB, which acts on GABA-B receptors, antagonists could counteract the excessive inhibitory tone. [3]* Modulators of GABA-A Receptor Subunits: The chronic elevation of GABA can lead to changes in the expression and function of GABA-A receptor subunits. [7]Compounds that selectively modulate specific GABA-A receptor subtypes could help to restore balanced inhibitory signaling.

Experimental Protocol: Electrophysiological Assessment of GABA Receptor Modulation

• Brain Slice Preparation: Prepare acute brain slices from an SSADH-deficient animal model and wild-type controls.

• Whole-Cell Patch-Clamp Recordings: Perform whole-cell patch-clamp recordings from neurons in a relevant brain region (e.g., hippocampus or cortex).

• Drug Application: Perfuse the brain slices with artificial cerebrospinal fluid (aCSF) containing the test compound (e.g., a GABA-B antagonist or a GABA-A modulator).

• Stimulation and Recording:

  • To assess GABA-A receptor function, apply GABA puffs or electrically stimulate inhibitory interneurons and record inhibitory postsynaptic currents (IPSCs).

  • To assess GABA-B receptor function, apply the GABA-B agonist baclofen and measure changes in holding current or paired-pulse depression of excitatory postsynaptic currents (EPSCs).

• Data Analysis: Compare the electrophysiological responses before and after drug application, and between genotypes, to determine the effect of the compound on GABAergic neurotransmission.

Caption: Modulation of GABAergic signaling by GABA and GHB at the synapse.

Other Potential Targets

Recent research has implicated other pathways in the pathophysiology of SSADH deficiency, opening up new avenues for therapeutic intervention.

• mTOR Pathway: Elevated GABA levels have been shown to affect the mechanistic target of rapamycin (mTOR) pathway, suggesting that mTOR inhibitors could have therapeutic potential. [7]* Glutamatergic System: The balance between excitatory (glutamatergic) and inhibitory (GABAergic) neurotransmission is crucial for proper brain function. Chronic alterations in GABA levels can lead to compensatory changes in the glutamatergic system, making it a potential secondary target.

Conclusion and Future Directions

The therapeutic landscape for disorders related to 4-oxo-butanoic acid metabolism is evolving. While directly targeting the deficient SSADH enzyme remains the ultimate goal, a multi-pronged approach that also addresses the downstream consequences on the GABAergic and other neurotransmitter systems is likely to be most effective. The methodologies and targets outlined in this guide provide a robust framework for the rational design and development of novel therapeutics. Future research should focus on the development of more brain-penetrant enzyme replacement therapies, the discovery of potent and specific SSADH activators, and a deeper understanding of the complex interplay between the metabolic and signaling dysregulation in these devastating neurological disorders.

References

• MDPI. (n.d.). 4-({4-[(2E)-3-(2,5-Dimethoxyphenyl)prop-2-enoyl]phenyl}amino)-4-oxobutanoic Acid. Retrieved from [Link]

• Frontiers in Cellular Neuroscience. (n.d.). Glutamate load fosters spreading depolarization under osmotic stress in brain slices. Retrieved from [Link]

• Wikipedia. (n.d.). Butyric acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Oxobutanoic acid. Retrieved from [Link]

• PubMed Central. (n.d.). Structure, Function, and Modulation of GABAA Receptors. Retrieved from [Link]

• PubMed Central. (n.d.). Thermodynamics of Potential CHO Metabolites in a Reducing Environment. Retrieved from [Link]

• PubMed. (n.d.). Inhibition of succinic semialdehyde dehydrogenase activity by alkenal products of lipid peroxidation. Retrieved from [Link]

• eLife. (n.d.). Complex opioid-driven modulation of glutamatergic and cholinergic neurotransmission in a GABAergic brain nucleus associated with emotion, reward, and addiction. Retrieved from [Link]

• Human Metabolome Database. (n.d.). Showing metabocard for 4-Ethoxy-4-oxobutanoic acid (HMDB0061930). Retrieved from [Link]

• Wikipedia. (n.d.). Succinic semialdehyde dehydrogenase deficiency. Retrieved from [Link]

• PubMed. (n.d.). Succinic semialdehyde dehydrogenase deficiency, a disorder of GABA metabolism: an update on pharmacological and enzyme-replacement therapeutic strategies. Retrieved from [Link]

• NCBI Bookshelf. (n.d.). GABA Receptor. Retrieved from [Link]

• NCBI Bookshelf. (n.d.). Succinic Semialdehyde Dehydrogenase Deficiency. Retrieved from [Link]

• YouTube. (2018, February 18). 2-Minute Neuroscience: GABA. Retrieved from [Link]

• PubMed. (n.d.). The dynamic modulation of GABA(A) receptor trafficking and its role in regulating the plasticity of inhibitory synapses. Retrieved from [Link]

• IUPHAR/BPS Guide to Pharmacology. (n.d.). Succinic semialdehyde dehydrogenase deficiency; SSADHD. Retrieved from [Link]

Sources

• 1. GABA Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Succinic Semialdehyde Dehydrogenase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Succinic semialdehyde dehydrogenase deficiency - Wikipedia [en.wikipedia.org]
• 4. Inhibition of succinic semialdehyde dehydrogenase activity by alkenal products of lipid peroxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. The dynamic modulation of GABA(A) receptor trafficking and its role in regulating the plasticity of inhibitory synapses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Succinic semialdehyde dehydrogenase deficiency, a disorder of GABA metabolism: an update on pharmacological and enzyme-replacement therapeutic strategies - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 4-Oxo-4-(4-pentylphenyl)butanoic Acid as a Pharmaceutical Intermediate

Introduction: A Versatile Scaffold in Medicinal Chemistry

4-Oxo-4-(4-pentylphenyl)butanoic acid is a specialized chemical intermediate belonging to the γ-oxobenzenebutanoic acid class. This family of compounds is notable in pharmaceutical research and development, primarily serving as a foundational building block for the synthesis of a variety of therapeutic agents. The structural motif of an aromatic ring linked to a butanoic acid chain with a keto functionality provides a versatile platform for the construction of more complex molecules, particularly heterocyclic systems and non-steroidal anti-inflammatory drugs (NSAIDs).

The presence of the 4-pentylphenyl group imparts a significant lipophilic character to the molecule. This feature can be strategically utilized in drug design to enhance membrane permeability and target engagement within biological systems. While direct therapeutic applications of 4-Oxo-4-(4-pentylphenyl)butanoic acid itself are not established, its true value lies in its role as a precursor for active pharmaceutical ingredients (APIs). This document provides a comprehensive overview of its applications, synthesis protocols, and its utility in the development of novel therapeutic agents.

Physicochemical Properties

A clear understanding of the physicochemical properties of 4-Oxo-4-(4-pentylphenyl)butanoic acid is essential for its effective use in synthesis.

Property	Value	Reference
CAS Number	64779-07-3	[1]
Molecular Formula	C₁₅H₂₀O₃	[2]
Molecular Weight	248.32 g/mol	[2]
Melting Point	93°C	[2]
Boiling Point	429.5°C at 760 mmHg	[2]
Density	1.075 g/cm³	[2]
LogP	3.46680	[2]

Core Synthetic Application: Friedel-Crafts Acylation

The primary and most industrially relevant method for the synthesis of 4-Oxo-4-(4-pentylphenyl)butanoic acid is the Friedel-Crafts acylation. This classic electrophilic aromatic substitution reaction involves the reaction of pentylbenzene with succinic anhydride in the presence of a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃)[1][3].

Reaction Mechanism

The reaction proceeds through the formation of a highly electrophilic acylium ion from the interaction of succinic anhydride with aluminum chloride. This acylium ion is then attacked by the electron-rich pentylbenzene ring, leading to the formation of a sigma complex. The aromaticity is subsequently restored by the loss of a proton, yielding the aluminum chloride complex of the final product. An aqueous workup is then required to hydrolyze this complex and isolate the desired 4-Oxo-4-(4-pentylphenyl)butanoic acid.

Diagram: Friedel-Crafts Acylation Workflow

Caption: General workflow for the synthesis of 4-Oxo-4-(4-pentylphenyl)butanoic acid.

Detailed Laboratory Protocol: Synthesis of 4-Oxo-4-(4-pentylphenyl)butanoic acid

This protocol outlines a standard laboratory procedure for the synthesis of the title compound.

Materials:

• Pentylbenzene

• Succinic anhydride

• Anhydrous aluminum chloride (powdered)

• Anhydrous solvent (e.g., dichloromethane, nitrobenzene, or chlorobenzene)

• Concentrated hydrochloric acid

• Ice

• Sodium bicarbonate solution (5% w/v)

• Diethyl ether

• Anhydrous magnesium sulfate

Equipment:

• Three-necked round-bottom flask

• Reflux condenser with a calcium chloride drying tube

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle/ice bath

• Separatory funnel

• Büchner funnel and filter flask

Procedure:

• Reaction Setup: In a clean, dry three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add pentylbenzene and the anhydrous solvent.

• Catalyst Addition: Cool the mixture in an ice bath and slowly add anhydrous aluminum chloride in portions with vigorous stirring. The temperature should be maintained below 10°C during the addition.

• Reactant Addition: Dissolve succinic anhydride in a minimal amount of the anhydrous solvent and add it to the dropping funnel. Add the succinic anhydride solution dropwise to the reaction mixture while maintaining the low temperature.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat under reflux for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature and then pour it slowly onto a mixture of crushed ice and concentrated hydrochloric acid with stirring. This will hydrolyze the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. If a solvent like dichloromethane was used, separate the organic layer. If nitrobenzene or chlorobenzene was used, steam distillation can be employed to remove the solvent. The aqueous layer is then extracted with diethyl ether.

• Purification: The crude product can be purified by dissolving it in a sodium bicarbonate solution, washing with ether to remove neutral impurities, and then re-precipitating the acid by adding hydrochloric acid. The precipitated solid is collected by filtration, washed with cold water, and dried. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Application in the Synthesis of Bioactive Heterocycles

4-Oxo-4-arylbutanoic acids are valuable precursors for the synthesis of a wide range of heterocyclic compounds, which are core structures in many pharmaceuticals[4]. The presence of both a keto and a carboxylic acid group allows for versatile cyclization reactions.

Synthesis of Pyridazinone Derivatives

One of the most significant applications of 4-oxo-4-arylbutanoic acids is in the synthesis of pyridazinone derivatives. These compounds are known to exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties[5][6][7][8]. The synthesis typically involves the condensation of the 4-oxo-4-arylbutanoic acid with a hydrazine derivative.

Diagram: General Pathway to Pyridazinone Derivatives

Caption: Synthesis of pyridazinone scaffolds from the intermediate.

Protocol: Synthesis of 6-(4-pentylphenyl)-4,5-dihydropyridazin-3(2H)-one

This protocol provides a general method for the cyclization of 4-Oxo-4-(4-pentylphenyl)butanoic acid to form a pyridazinone ring system.

Materials:

• 4-Oxo-4-(4-pentylphenyl)butanoic acid

• Hydrazine hydrate

• Ethanol or butanol

• Glacial acetic acid (optional, as catalyst)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-Oxo-4-(4-pentylphenyl)butanoic acid in ethanol or butanol.

• Reagent Addition: Add an equimolar amount of hydrazine hydrate to the solution. A catalytic amount of glacial acetic acid can be added to facilitate the reaction.

• Reaction: Heat the mixture to reflux and maintain for several hours until the reaction is complete (monitored by TLC).

• Isolation: Cool the reaction mixture to room temperature. The product may precipitate out of the solution. If not, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol to yield the desired pyridazinone derivative.

Potential Application in Liquid Crystal-Based Drug Delivery Systems

The molecular structure of 4-Oxo-4-(4-pentylphenyl)butanoic acid, with its rigid aromatic core and flexible pentyl chain, is characteristic of molecules that can form liquid crystalline phases. While this specific compound may not be a liquid crystal itself, it serves as a valuable intermediate for synthesizing more complex molecules with liquid crystalline properties. These materials are of growing interest in advanced drug delivery systems.

Lyotropic liquid crystals, which form in the presence of a solvent, can create unique nanostructures such as cubosomes and hexosomes. These structures can encapsulate both hydrophilic and lipophilic drug molecules, offering advantages like sustained release, protection of the API from degradation, and enhanced bioavailability. The pentyl chain of derivatives of 4-Oxo-4-(4-pentylphenyl)butanoic acid could play a crucial role in the self-assembly of these liquid crystalline phases.

Conclusion and Future Perspectives

4-Oxo-4-(4-pentylphenyl)butanoic acid is a key pharmaceutical intermediate with significant potential in drug discovery and development. Its primary application lies in the synthesis of NSAID-like compounds and a variety of biologically active heterocyclic scaffolds, most notably pyridazinones. The established synthetic routes, primarily through Friedel-Crafts acylation, are robust and scalable.

Future research into the applications of this intermediate will likely focus on:

• The synthesis of novel heterocyclic compounds with unique substitution patterns on the pyridazinone ring to explore new therapeutic activities.

• The development of derivatives that can be incorporated into liquid crystal-based drug delivery systems for controlled release and targeted therapy.

• Exploration of its use in the synthesis of S1P₁ receptor agonists for the treatment of autoimmune diseases, an area where similar 4-oxo-butanoic acid derivatives have shown promise[9].

The versatility of 4-Oxo-4-(4-pentylphenyl)butanoic acid ensures its continued relevance as a valuable starting material for medicinal chemists and drug development professionals.

References

• Abdel-Rahman, H. M., et al. (2005). Synthesis, analgesic and anti-inflammatory activities of novel 4-oxo-4-(4-(pyrimidin-2-yl)piperazin-1-yl) butanoic acid derivatives. ResearchGate. [Link]

• Buzard, D., et al. (2011). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. PubMed. [Link]

• GlobalChemMall. 4-oxo-4-(4-pentylphenyl)butanoic acid. GlobalChemMall. [Link]

• MDPI. (n.d.). The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. MDPI. [Link]

• PubChem. 4-Oxo-4-(p-tolylamino)butanoic acid. PubChem. [Link]

• Stehle, P., & Zander, R. (2025). Unusual Bioactive 4-Oxo-2-alkenoic Fatty Acids from Hygrophorus eburneus. De Gruyter. [Link]

• Organic Syntheses. (n.d.). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Organic Syntheses. [Link]

• GlobalChemMall. (n.d.). 4-oxo-4-(4-pentylphenyl)butanoic acid. GlobalChemMall. [Link]

• Oldfield, E., et al. (2016). A Methyl 4-Oxo-4-phenylbut-2-enoate with in Vivo Activity against MRSA that Inhibits MenB in the Bacterial Menaquinone Biosynthesis Pathway. PubMed. [Link]

• Verma, S. K., et al. (2008). Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives. Biomedical Pharmacology Journal. [Link]

• Husain, A., et al. (2008). Synthesis and evaluation of anti-inflammatory, analgesic, ulcerogenic and lipid peroxidation properties of new 2-(4-isobutylphenyl)propanoic acid derivatives. PubMed. [Link]

• ResearchGate. (2016). Determination of bioactive chemical composition of callosobruchus maculutus and investigation of its anti-fungal activity. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Organic Chemistry Portal. [Link]

• PrepChem. (n.d.). Synthesis of 4-(4-phenylphenyl)butanoic acid. PrepChem. [Link]

• PMC. (2021). Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors. PubMed Central. [Link]

• Khan Academy. (2013). Friedel-Crafts acylation | Aromatic Compounds | Organic chemistry. Khan Academy. [Link]

• ResearchGate. (n.d.). Bioactive compound and their biological activity. ResearchGate. [Link]

• MDPI. (n.d.). Synthesis and Anti-Inflammatory and Analgesic Potentials of Ethyl 2-(2,5-Dioxo-1-Phenylpyrrolidin-3-yl)-2-Methylpropanoate. MDPI. [Link]

• PubChem. (n.d.). 4-Oxo-4-phenylbutanoic acid hydrochloride. PubChem. [Link]

• ACG Publications. (n.d.). Synthesis of novel impurities in 2-(2-(4-fluorophenyl)-2-oxo-1- phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide; an atorvastatin. ACG Publications. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. globalchemmall.com [globalchemmall.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 8. Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Comprehensive ¹H and ¹³C NMR Characterization of 4-Oxo-4-(4-pentylphenyl)butanoic acid

Abstract

This application note provides a detailed guide for the structural elucidation of 4-Oxo-4-(4-pentylphenyl)butanoic acid using high-resolution ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We present optimized protocols for sample preparation, spectral acquisition, and data processing. The causality behind experimental choices, such as solvent selection and acquisition parameters, is explained to ensure robust and reproducible results. A complete assignment of all proton and carbon resonances is provided, supported by established principles of chemical shifts and spin-spin coupling. This document is intended for researchers, chemists, and drug development professionals requiring unambiguous molecular characterization.

Introduction: The Imperative for Structural Verification

4-Oxo-4-(4-pentylphenyl)butanoic acid is a keto-carboxylic acid, a class of compounds with applications as synthetic intermediates in the preparation of more complex molecules.[1] Its structure combines an aliphatic butanoic acid chain with an aromatic system, featuring a ketone, a carboxylic acid, and a para-substituted phenyl ring with a pentyl group. The precise arrangement and connectivity of these functional groups are critical to its chemical properties and reactivity.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the premier analytical technique for the unambiguous determination of molecular structure in solution.[2] By probing the magnetic properties of atomic nuclei—primarily ¹H and ¹³C—NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. This guide offers a field-proven methodology for the complete NMR characterization of the title compound.

Molecular Structure and Predicted NMR Environments

A thorough analysis begins with a clear understanding of the molecular structure and the distinct chemical environments of its constituent nuclei. The structure of 4-Oxo-4-(4-pentylphenyl)butanoic acid is presented below with systematic labeling for subsequent spectral assignment.

Caption: Labeled structure of the target analyte.

Experimental Protocols: A Self-Validating Workflow

The quality of NMR data is fundamentally dependent on meticulous sample preparation and the selection of appropriate acquisition parameters.

Caption: Standard workflow for NMR characterization.

Materials and Equipment

• Analyte: 4-Oxo-4-(4-pentylphenyl)butanoic acid (≥98% purity)

• Deuterated Solvents: Chloroform-d (CDCl₃, 99.8 atom % D) and Dimethyl sulfoxide-d₆ (DMSO-d₆, 99.9 atom % D)

• Internal Standard: Tetramethylsilane (TMS)

• Equipment: 5 mm NMR tubes, volumetric pipette, vortex mixer, NMR spectrometer (e.g., 400 MHz or higher).

Protocol 1: Sample Preparation

The choice of solvent is the most critical decision in this phase. Carboxylic acids can form hydrogen-bonded dimers, which can broaden the signal of the acidic proton.[3] Furthermore, the acidic proton is exchangeable and may not be visible if trace amounts of water are present in the solvent.[4]

• For General Characterization (CDCl₃): CDCl₃ is a standard, non-polar solvent suitable for most organic molecules.[5] The carboxylic acid proton (Hₐ) may appear very broad or be difficult to observe.[3]

• For Unambiguous Observation of the Acidic Proton (DMSO-d₆): DMSO-d₆ is a polar, aprotic solvent that disrupts intermolecular hydrogen bonding, typically resulting in a sharper -COOH signal.[2]

Step-by-Step Procedure:

• Accurately weigh 15-20 mg of the analyte directly into a clean, dry 5 mm NMR tube.

• Using a calibrated pipette, add approximately 0.6 mL of the chosen deuterated solvent (CDCl₃ or DMSO-d₆).

• Add 10 µL of a 1% TMS solution in the corresponding deuterated solvent. TMS serves as the internal reference for chemical shifts, defined as 0.00 ppm.[5]

• Cap the NMR tube securely and vortex the sample for 30-60 seconds, followed by visual inspection to ensure the sample has completely dissolved. A clear, homogeneous solution is required.

Protocol 2: NMR Spectral Acquisition

The following parameters are provided as a starting point for a 400 MHz spectrometer and should be optimized as needed.

¹H NMR Acquisition:

• Insert and Lock: Insert the sample into the spectrometer. Lock the field frequency onto the deuterium signal of the solvent.

• Tuning and Shimming: Tune the probe for the ¹H frequency and perform automated or manual shimming to optimize the magnetic field homogeneity.

• Parameter Setup:

  • Pulse Program: zg30 (A standard 30-degree pulse experiment)

  • Number of Scans (NS): 16 (increase for dilute samples)

  • Relaxation Delay (D1): 2.0 seconds

  • Acquisition Time (AQ): ~4 seconds

  • Spectral Width (SW): 20 ppm (from -2 to 18 ppm to ensure capture of the acidic proton)

¹³C NMR Acquisition:

• Tuning and Shimming: Re-tune the probe for the ¹³C frequency. Shimming should not require significant readjustment.

• Parameter Setup:

  • Pulse Program: zgpg30 (Proton-decoupled experiment with a 30-degree pulse)

  • Number of Scans (NS): 1024 (¹³C is much less sensitive than ¹H)

  • Relaxation Delay (D1): 2.0 seconds

  • Spectral Width (SW): 250 ppm (from -10 to 240 ppm)

Protocol 3: Data Processing

• Apply an exponential window function to the Free Induction Decay (FID) to improve the signal-to-noise ratio.

• Perform a Fourier Transform (FT) to convert the FID from the time domain to the frequency domain.

• Manually phase the spectrum to ensure all peaks are in pure absorption mode.

• Apply a baseline correction to obtain a flat baseline across the spectrum.

• Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

• For the ¹H spectrum, integrate the area under each signal.

Spectral Interpretation and Data Analysis

The following tables summarize the expected and assigned chemical shifts for 4-Oxo-4-(4-pentylphenyl)butanoic acid.

¹H NMR Spectral Data

The ¹H NMR spectrum provides a wealth of information through chemical shift, integration, and signal multiplicity (splitting pattern). Protons adjacent to electron-withdrawing groups, such as carbonyls and aromatic rings, are deshielded and appear at a higher chemical shift (downfield).[6]

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Proton Label	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment	Rationale
Hₐ	10.0 - 12.0	broad singlet	-	1H	Carboxylic Acid (-COOH)	Highly deshielded acidic proton, often broad due to hydrogen bonding and exchange.[7]
Hᵧ	3.20 - 3.30	triplet	~6.5	2H	-CH₂-C(=O)Ar	Alpha to the deshielding ketone group.[8]
Hᵦ	2.80 - 2.90	triplet	~6.5	2H	-CH₂-COOH	Alpha to the carboxylic acid group.[7]
Hε	7.90 - 8.00	doublet	~8.0	2H	Aromatic (ortho to C=O)	Deshielded by the anisotropic and electron-withdrawing effect of the ketone.[9]
Hδ	7.25 - 7.35	doublet	~8.0	2H	Aromatic (ortho to pentyl)	Less deshielded aromatic protons.[9]
Hζ	2.65 - 2.75	triplet	~7.5	2H	Benzylic (-CH₂-Ar)	Deshielded by attachment to the aromatic ring.[10]
Hη	1.60 - 1.70	multiplet	-	2H	-CH₂-CH₂Ar	Standard aliphatic methylene proton.
Hθ, Hι	1.30 - 1.40	multiplet	-	4H	-CH₂-CH₂-CH₃	Overlapping signals in the shielded aliphatic region.[11]
Hκ	0.88 - 0.95	triplet	~7.0	3H	Terminal -CH₃	Most shielded protons in the molecule.[6]

Note: The multiplicity of aromatic protons (Hδ, Hε) is described as a doublet for simplicity. Due to second-order effects, they form an AA'BB' system and may appear as doublets of doublets.[12]

¹³C NMR Spectral Data

Proton-decoupled ¹³C NMR spectra show a single peak for each chemically unique carbon atom. The chemical shifts are highly indicative of the carbon's functional group.[5]

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Carbon Label	Predicted δ (ppm)	Assignment	Rationale
C-4	195 - 205	Ketone Carbonyl	Ketone carbonyls are strongly deshielded.[13]
C-1	175 - 185	Carboxylic Acid Carbonyl	Carboxylic acid carbonyls are found in this characteristic region.[7][14]
C-8	145 - 150	Aromatic (C-pentyl)	Quaternary aromatic carbon attached to the alkyl group.
C-5	130 - 135	Aromatic (C-C=O)	Quaternary aromatic carbon attached to the acyl group.
C-7, C-9	128 - 130	Aromatic (CH, ortho to pentyl)	Aromatic CH carbons.[9]
C-6, C-10	127 - 129	Aromatic (CH, ortho to C=O)	Aromatic CH carbons.[9]
C-11	35 - 40	Benzylic (-CH₂-Ar)	Benzylic carbon.
C-3	33 - 38	-CH₂-C(=O)Ar	Aliphatic carbon alpha to the ketone.
C-2	28 - 33	-CH₂-COOH	Aliphatic carbon alpha to the carboxylic acid.
C-12, C-13	30 - 32	-CH₂-CH₂Ar, -CH₂-CH₂CH₃	Aliphatic carbons in the middle of the pentyl chain.
C-14	22 - 24	-CH₂-CH₃	Penultimate carbon of the pentyl chain.
C-15	13 - 15	Terminal -CH₃	Most shielded carbon.[13]

Conclusion

The combination of ¹H and ¹³C NMR spectroscopy, guided by the robust protocols detailed herein, provides a comprehensive and unambiguous structural characterization of 4-Oxo-4-(4-pentylphenyl)butanoic acid. The assignments presented are consistent with established chemical shift theory and provide a validated fingerprint of the molecule. This application note serves as a reliable reference for researchers engaged in the synthesis and analysis of related compounds, ensuring high standards of scientific integrity and data quality.

References

• Deshmukh, A. P., et al. (2007). Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. Geochimica et Cosmochimica Acta, 71(14), 3533–3544. [Link]

• Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• Doc Brown's Chemistry. (n.d.). low/high resolution 1H proton nmr spectrum of butanoic acid. [Link]

• Chemistry LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. [Link]

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. [Link]

• Reddit. (2017). Why am I not seeing the -COOH peak of this dye when I take NMR? r/chemistry. [Link]

• Minnesota State University Moorhead. (n.d.). Short Summary of 1H-NMR Interpretation. [Link]

• Chemistry LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• PubChem. (n.d.). 4-Oxo-4-(p-tolylamino)butanoic acid. [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. [Link]

• University of Calgary. (n.d.). Signal Areas. [Link]

• Wikipedia. (n.d.). 4-(4-Methylphenyl)-4-oxobutanoic acid. [Link]

• JoVE. (2025). Video: NMR and Mass Spectroscopy of Carboxylic Acids. [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• El-Hashash, M. A., et al. (2011). The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. Molecules, 16(1), 767–778. [Link]

• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of butanoic acid. [Link]

• University of Wisconsin-Madison. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

• University of California, Los Angeles. (n.d.). Spectroscopy Tutorial: Carboxylic Acids. [Link]

Sources

• 1. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 2. myneni.princeton.edu [myneni.princeton.edu]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. reddit.com [reddit.com]
• 5. 13C nmr spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of butyric acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 12. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Video: NMR and Mass Spectroscopy of Carboxylic Acids [jove.com]

Application Note: Mass Spectrometry Fragmentation Analysis of 4-oxo-arylbutanoic Acids

Introduction

4-oxo-arylbutanoic acids represent a significant class of compounds in pharmaceutical and metabolic research. Their structural motif, featuring a keto group and a carboxylic acid function attached to an aromatic system, is found in various biologically active molecules, including novel S1P1 receptor agonists.[1] Understanding their metabolic fate, identifying potential degradation products, and performing quantitative analysis in complex biological matrices are critical aspects of drug development. Tandem mass spectrometry (MS/MS) coupled with liquid chromatography (LC) has become an indispensable tool for these applications, offering high sensitivity and structural specificity.[2]

This application note provides a comprehensive guide to the fragmentation analysis of 4-oxo-arylbutanoic acids using electrospray ionization (ESI) tandem mass spectrometry. We will delve into the characteristic fragmentation pathways, offer a detailed protocol for LC-MS/MS analysis, and provide insights into data interpretation for researchers, scientists, and drug development professionals. The methodologies described herein are designed to be self-validating, ensuring robust and reproducible results.

Core Principles of Fragmentation in 4-oxo-arylbutanoic Acids

The fragmentation of 4-oxo-arylbutanoic acids in the gas phase is governed by the presence of the carboxylic acid, the ketone carbonyl group, and the aromatic ring. The initial ionization step, typically via ESI, can generate either protonated molecules, [M+H]⁺, in positive ion mode or deprotonated molecules, [M-H]⁻, in negative ion mode. The subsequent collision-induced dissociation (CID) of these precursor ions reveals structurally significant product ions.

In negative ion mode, the deprotonation usually occurs at the carboxylic acid moiety, which is the most acidic site. The fragmentation of the resulting carboxylate anion often involves characteristic neutral losses. For instance, the ejection of CO₂ is a common fragmentation pathway for deprotonated carboxylic acids.[3] Additionally, the successive loss of water and carbon monoxide from the [M-H]⁻ ion has also been observed in related keto acids.[3]

In positive ion mode, the fragmentation patterns can be more complex. The site of protonation can vary, influencing the subsequent dissociation pathways. Common fragmentation reactions include simple bond cleavages and rearrangement reactions.[4] For molecules with a sufficiently long alkyl chain and gamma-hydrogens relative to a carbonyl group, the McLafferty rearrangement is a prominent fragmentation pathway.[5][6]

Instrumentation and Reagents

• Mass Spectrometer: A triple quadrupole or a hybrid quadrupole-time-of-flight (Q-TOF) mass spectrometer equipped with an electrospray ionization (ESI) source is recommended.

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• LC Column: A reverse-phase C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is suitable for separating the analytes from complex matrices.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Mobile Phase Additives: LC-MS grade formic acid or ammonium formate.

• Reference Standards: Certified reference standards of the 4-oxo-arylbutanoic acids of interest.

Experimental Workflow

The overall experimental workflow for the analysis of 4-oxo-arylbutanoic acids by LC-MS/MS is depicted below. This process ensures a systematic approach from sample receipt to final data interpretation.

Figure 1: General experimental workflow for LC-MS/MS analysis.

Detailed Protocols

Protocol 1: Sample Preparation

The goal of sample preparation is to extract the analyte of interest from its matrix and prepare it in a solvent compatible with the LC-MS system.[2][7]

• Stock Solution Preparation: Accurately weigh a known amount of the 4-oxo-arylbutanoic acid reference standard and dissolve it in a suitable organic solvent (e.g., methanol or acetonitrile) to prepare a stock solution of 1 mg/mL.[7]

• Working Standard Solutions: Perform serial dilutions of the stock solution with the initial mobile phase composition to prepare a series of working standard solutions for calibration.

• Sample Extraction (from a biological matrix like plasma): a. To 100 µL of plasma, add 300 µL of cold acetonitrile containing an appropriate internal standard to precipitate proteins. b. Vortex the mixture for 1 minute. c. Centrifuge at 14,000 rpm for 10 minutes at 4°C. d. Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen. e. Reconstitute the residue in 100 µL of the initial mobile phase. f. Filter the reconstituted sample through a 0.22 µm syringe filter before injection.[7]

Protocol 2: LC-MS/MS Method Development

Optimizing the LC and MS parameters is crucial for achieving sensitive and selective analysis.

Liquid Chromatography (LC) Parameters:

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would be to start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to the initial conditions to re-equilibrate the column. The exact gradient should be optimized for the specific analyte.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry (MS) Parameters:

The following parameters should be optimized for the specific instrument and analyte:

• Ionization Mode: ESI positive and negative.

• Capillary Voltage: Typically 3-4 kV.

• Source Temperature: 300-400°C.

• Desolvation Gas Flow: Instrument-dependent, typically 600-800 L/hr.

• Cone Gas Flow: Instrument-dependent, typically 50 L/hr.

• Collision Gas: Argon.

• Collision Energy: This needs to be optimized for each fragmentation transition by infusing the standard solution and varying the collision energy to find the optimal value that gives the highest intensity for the product ion.

Fragmentation Pathways of a Model Compound: 4-oxo-4-phenylbutanoic acid

To illustrate the characteristic fragmentation, we will consider 4-oxo-4-phenylbutanoic acid as a model compound.

Negative Ion Mode ([M-H]⁻) Fragmentation

In negative ion mode, the deprotonated molecule at m/z 177.05 is the precursor ion. Key fragmentation pathways include:

• Decarboxylation: Loss of CO₂ (44 Da) to yield a fragment at m/z 133.06. This is a highly characteristic fragmentation for carboxylic acids.[3]

• Loss of water: Neutral loss of H₂O (18 Da) can occur, leading to a fragment at m/z 159.04.

• Cleavage of the butanoic acid chain: Cleavage alpha to the ketone can result in the formation of the benzoate ion at m/z 121.03.

Positive Ion Mode ([M+H]⁺) Fragmentation

In positive ion mode, the protonated molecule at m/z 179.07 is the precursor ion. The fragmentation is often more complex:

• Loss of water: A facile loss of H₂O (18 Da) from the protonated carboxylic acid group gives a prominent ion at m/z 161.06.

• Loss of formic acid: A neutral loss of HCOOH (46 Da) can lead to a fragment at m/z 133.06.

• Formation of the benzoyl cation: Cleavage of the C-C bond between the carbonyl group and the adjacent methylene group results in the formation of the stable benzoyl cation at m/z 105.03.

• McLafferty-type rearrangement: Although the classic McLafferty rearrangement requires a gamma-hydrogen transfer to the carbonyl oxygen, a similar rearrangement involving the carboxylic acid group can lead to the loss of ethene and subsequent fragmentation.

The proposed primary fragmentation pathways for 4-oxo-4-phenylbutanoic acid in positive ion mode are visualized in the following diagram:

Figure 2: Proposed fragmentation of 4-oxo-4-phenylbutanoic acid ([M+H]⁺).

Data Analysis and Interpretation

• Compound Identification: The identification of a 4-oxo-arylbutanoic acid is confirmed by matching the retention time and the precursor and product ion masses with those of a certified reference standard.

• Quantification: For quantitative analysis, a calibration curve is constructed by plotting the peak area of the analyte against its concentration. The concentration of the analyte in unknown samples is then determined from this curve.

• Structural Elucidation: For unknown metabolites or degradation products, the fragmentation pattern provides crucial structural information. By analyzing the neutral losses and the m/z of the product ions, the structure of the unknown compound can be proposed.

The following table summarizes the expected key fragments for our model compound, 4-oxo-4-phenylbutanoic acid.

Precursor Ion (m/z)	Ion Mode	Key Product Ions (m/z)	Proposed Neutral Loss/Fragment
179.07	Positive	161.06	H₂O
133.06	HCOOH
105.03	C₃H₅O₂ (Propanoic acid radical)
77.04	C₄H₅O₃ (from precursor) or CO (from m/z 105)
177.05	Negative	133.06	CO₂
159.04	H₂O
121.03	C₃H₄O (Prop-2-enal)

Conclusion

This application note provides a robust framework for the mass spectrometric fragmentation analysis of 4-oxo-arylbutanoic acids. By understanding the fundamental principles of their fragmentation and following the detailed protocols, researchers can confidently identify and quantify these compounds in various matrices. The systematic approach to method development and data analysis outlined here ensures the generation of high-quality, reliable data essential for advancing drug development and metabolic research.

References

• G. E. Kellogg, "Mass spectrometric characterization of 4-oxopentanoic acid and gas-phase ion fragmentation mechanisms studied using a triple quadrupole and time-of-flight analyzer hybrid system and density functional theory," Journal of the American Society for Mass Spectrometry, [Link].

• J. Adams and M. L. Gross, "Fragmentation mechanisms of oxofatty acids via high-energy collisional activation," Journal of the American Chemical Society, [Link].

• Wikipedia, "Fragmentation (mass spectrometry)," Wikipedia, The Free Encyclopedia, [Link].

• J. M. Oyler, et al., "Fragmentation Pathways and Structural Characterization of 14 Nerve Agent Compounds by Electrospray Ionization Tandem Mass Spectrometry," Journal of Analytical Toxicology, [Link].

• Doc Brown's Chemistry, "Mass spectrum of butanoic acid," Doc Brown's Advanced Organic Chemistry Revision Notes, [Link].

• ResearchGate, "Mass spectrum of 4-oxooctanoic acid," ResearchGate, [Link].

• University of Arizona, "Mass Spectrometry: Fragmentation," University of Arizona Chemistry and Biochemistry, [Link].

• Chemistry Stack Exchange, "Fragmentations and rearrangements in n-(4-alkyl phenyl) alkanoic acids in mass spectrometry," Chemistry Stack Exchange, [Link].

• Chemistry LibreTexts, "Mass Spectrometry - Fragmentation Patterns," Chemistry LibreTexts, [Link].

• S. K. G. Pingali, et al., "An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer," Metabolites, [Link].

• R. G. D. de C. Montoza, et al., "Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products," Natural Product Reports, [Link].

• D. D. Martin, et al., "Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists," Bioorganic & Medicinal Chemistry Letters, [Link].

• C. D. Moldoveanu and S. C. Moldoveanu, "An LC-MS Method for the Analysis of Some Organic Acids in Tobacco Leaf, Snus, and Wet Snuff," Beiträge zur Tabakforschung International/Contributions to Tobacco Research, [Link].

• Chemistry LibreTexts, "Spectroscopy of Carboxylic Acids and Nitriles," Chemistry LibreTexts, [Link].

• LGC, "Guide to achieving reliable quantitative LC-MS measurements," LGC, [Link].

• ResearchGate, "Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products," ResearchGate, [Link].

• Mass Spectrometry Research Facility, "Sample Preparation Protocol for Open Access MS," University of Oxford, [Link].

Sources

• 1. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Mass spectrometric characterization of 4-oxopentanoic acid and gas-phase ion fragmentation mechanisms studied using a triple quadrupole and time-of-flight analyzer hybrid system and density functional theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Oxo-4-(4-pentylphenyl)butanoic acid

Introduction: The Critical Role of Purity

4-Oxo-4-(4-pentylphenyl)butanoic acid is a key intermediate in various synthetic pathways, particularly in the development of novel chemical entities. Its purity is paramount, as residual starting materials, by-products, or isomers can significantly impact the yield, stereochemistry, and biological activity of subsequent products. This guide provides field-proven methods and troubleshooting advice to help researchers achieve high purity for this compound, ensuring the integrity of your downstream applications.

The common synthesis route for this molecule is the Friedel-Crafts acylation of pentylbenzene with succinic anhydride.[1][2] This reaction, while effective, can generate a predictable profile of impurities, including unreacted starting materials and isomeric by-products. This guide is structured to help you select the appropriate purification strategy and troubleshoot common issues encountered in the lab.

Section 1: Strategic Selection of a Purification Method

The choice of purification method is not arbitrary; it is dictated by the impurity profile of your crude material. A preliminary analysis by Thin Layer Chromatography (TLC) or crude ¹H NMR is essential for making an informed decision. The following decision tree illustrates a logical workflow for selecting the most efficient purification strategy.

Caption: Decision tree for selecting the optimal purification method.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most common first-pass purification technique for this compound?

A1: Acid-base extraction is the most powerful initial step.[3] Since the target molecule is a carboxylic acid, it can be selectively deprotonated with a weak base (e.g., sodium bicarbonate) and moved into an aqueous layer.[4] This efficiently removes neutral organic impurities like unreacted pentylbenzene or potential di-acylation by-products. The product is then recovered by re-acidifying the aqueous layer and precipitating the pure acid.

Q2: My compound is a solid. Why not just recrystallize it directly?

A2: While recrystallization is an excellent final polishing step, it can be inefficient if the crude material is heavily contaminated (>10-15% impurities). Oily, non-polar impurities can sometimes hinder crystal formation, a phenomenon known as "oiling out." Performing an acid-base extraction first removes these problematic impurities, leading to a much cleaner solid that is more amenable to effective recrystallization.

Q3: How do I choose the right solvent for recrystallization?

A3: The ideal solvent should dissolve the compound well when hot but poorly when cold. For 4-oxo-4-(4-pentylphenyl)butanoic acid, which has both polar (keto-acid) and non-polar (pentylphenyl) regions, a single solvent may not be ideal. Mixed solvent systems are often effective. A good starting point is to dissolve the compound in a minimal amount of a hot solvent in which it is soluble (like ethanol or ethyl acetate) and then titrate with a hot "anti-solvent" in which it is poorly soluble (like water or hexanes) until turbidity appears. Then, allow it to cool slowly.

Q4: How do I know if my final product is pure?

A4: Purity should be assessed using multiple analytical techniques.

• TLC: A single spot in multiple solvent systems is a good indicator of purity.

• Melting Point: A sharp melting point (e.g., within a 1-2 °C range) close to the literature value (93°C) suggests high purity.[5] Impure compounds typically exhibit a broad and depressed melting point range.

• ¹H NMR Spectroscopy: The absence of signals corresponding to impurities and correct integration of the product peaks is a definitive measure of purity.

• LC-MS: Provides quantitative purity data (e.g., >99% by peak area) and confirms the molecular weight.

Section 3: In-Depth Troubleshooting Guide

Problem 1: During acid-base extraction, a thick emulsion forms at the interface that won't separate.

• Symptom: The aqueous and organic layers fail to separate cleanly after shaking, forming a stable, cloudy layer between them.

• Cause: This is common when the concentrations are too high or when acidic/basic solutions are not fully mixed, leading to insoluble salts at the interface. Vigorous shaking can also contribute to emulsion formation.

• Solution:

  • Be Patient: Allow the separatory funnel to stand undisturbed for 10-20 minutes.

  • Break the Emulsion: Add a small amount of brine (saturated aqueous NaCl solution). The increased ionic strength of the aqueous layer can help force the separation.

  • Gentle Swirling: Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the layers.[6]

  • Filtration: In severe cases, you may need to filter the entire mixture through a pad of Celite® or glass wool to break up the emulsion.

Problem 2: My product "oils out" during recrystallization instead of forming crystals.

• Symptom: Upon cooling, a liquid layer (oil) separates from the solvent instead of solid crystals.

• Cause: This typically happens when the boiling point of the solvent is higher than the melting point of the compound, or when the solution is supersaturated with impurities. The compound melts before it can crystallize.

• Solution:

  • Add More Solvent: Re-heat the solution to dissolve the oil, then add more of the "good" solvent to lower the saturation point.[7]

  • Lower the Cooling Rate: Do not place the hot flask directly into an ice bath. Allow it to cool slowly to room temperature first, then transfer it to a refrigerator, and finally to an ice bath. Slow cooling encourages the formation of a stable crystal lattice.

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.[7]

  • Add a Seed Crystal: If you have a small amount of pure product, add a tiny crystal to the cooled solution to initiate crystallization.[7]

Problem 3: During column chromatography, my product streaks down the column (tailing) and gives poor separation.

• Symptom: On the column and in the collected TLC fractions, the product spot is elongated rather than round.

• Cause: For acidic compounds like this one, interaction between the carboxylic acid group and the slightly acidic silica gel can be problematic. A portion of the compound deprotonates and binds strongly to the silica, only to be slowly re-protonated and released by the eluent, causing streaking.

• Solution:

  • Acidify the Eluent: Add a small amount (0.5-1%) of acetic acid or formic acid to your mobile phase (e.g., Hexane/Ethyl Acetate).[8] This acidic modifier keeps the carboxylic acid fully protonated, minimizing its interaction with the silica gel and resulting in sharp, well-defined bands.

  • Check for Overloading: Loading too much crude material onto the column will inevitably lead to poor separation and tailing. As a rule of thumb, use a mass ratio of silica gel to crude product of at least 30:1.

Problem 4: My final product has a persistent yellow or brown color.

• Symptom: The isolated white solid has a distinct, unwanted color.

• Cause: This often indicates the presence of high-molecular-weight, colored by-products from the Friedel-Crafts reaction or degradation.

• Solution:

  • Charcoal Treatment: During the recrystallization step, after the compound is fully dissolved in the hot solvent, add a very small amount of activated charcoal (a spatula tip is usually sufficient). The charcoal will adsorb colored impurities.[7]

  • Hot Filtration: While the solution is still hot, filter it through a fluted filter paper or a small plug of Celite® in a heated funnel to remove the charcoal.

  • Caution: Using too much charcoal can lead to significant product loss as it can also adsorb your desired compound.[7]

Section 4: Detailed Experimental Protocols

Protocol 1: Acid-Base Extraction

This protocol assumes you have ~5g of crude product containing neutral impurities.

• Dissolution: Dissolve the crude product in ~100 mL of a suitable organic solvent like diethyl ether or ethyl acetate in a 250 mL separatory funnel.

• Base Wash: Add 50 mL of a saturated aqueous sodium bicarbonate (NaHCO₃) solution to the funnel. Stopper the funnel and invert it gently, venting frequently to release the CO₂ gas that evolves.[3] Continue to mix gently for 2-3 minutes.

• Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean 500 mL Erlenmeyer flask.

• Repeat Extraction: Repeat the extraction of the organic layer with another 50 mL portion of NaHCO₃ solution. Combine the aqueous layers. The organic layer, containing neutral impurities, can now be discarded.

• Re-acidification: Cool the combined aqueous extracts in an ice bath. Slowly and with stirring, add 6M HCl dropwise until the pH is ~1-2 (check with pH paper). A white precipitate of your product should form.

• Isolation: Collect the solid product by vacuum filtration, washing the filter cake with cold deionized water.

• Drying: Dry the purified solid in a vacuum oven to a constant weight.

Sources

• 1. Kinetic and Thermodynamic study for the Oxidation of 4-Oxo-4-phenyl butanoic Acid by Tripropylammonium fluorochromate in Aqueous Acetic Acid Medium – Oriental Journal of Chemistry [orientjchem.org]
• 2. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 5. globalchemmall.com [globalchemmall.com]
• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]

Technical Support Center: A Researcher's Guide to Troubleshooting Friedel-Crafts Acylation

Welcome to the Technical Support Center for Friedel-Crafts Acylation. This guide is designed for researchers, scientists, and professionals in drug development who utilize this cornerstone carbon-carbon bond-forming reaction. As a powerful method for synthesizing aryl ketones, its success hinges on a nuanced understanding of its mechanism and potential pitfalls. This document moves beyond standard protocols to provide in-depth, field-tested insights into common experimental challenges, empowering you to diagnose issues, optimize conditions, and achieve reliable, high-yield results.

Section 1: Foundational Principles - The "Why" Behind the Reaction

Before delving into troubleshooting, a firm grasp of the reaction's mechanism is paramount. The Friedel-Crafts acylation is an electrophilic aromatic substitution where an aromatic ring attacks a highly reactive acylium ion. This electrophile is generated in situ from an acyl halide or anhydride through its interaction with a Lewis acid catalyst, most commonly aluminum chloride (AlCl₃).

The reaction's primary advantage over its alkylation counterpart is the stability of the acylium ion, which is resonance-stabilized and thus not susceptible to the carbocation rearrangements that often plague Friedel-Crafts alkylations.[1][2] However, this reaction is not without its own set of specific challenges that demand careful attention to detail.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured in a practical, question-and-answer format to directly address the common issues encountered in the laboratory.

Q1: My reaction yield is unexpectedly low, or the reaction failed entirely. What are the most likely causes?

Low or no yield is the most frequent issue and can stem from several distinct problems. A systematic approach is key to identifying the root cause.

Causality & Troubleshooting Workflow:

• Catalyst Inactivity (The Prime Suspect): The Lewis acid catalyst, particularly AlCl₃, is extremely hygroscopic. Any moisture present in your reaction system will lead to its rapid deactivation through hydrolysis.[3][4][5]

  • Mechanism of Deactivation: AlCl₃ reacts vigorously with water to form aluminum hydroxides and hydrochloric acid, rendering the aluminum center unable to coordinate with the acyl halide to generate the necessary acylium ion.[3][4][5]

  • Troubleshooting Steps:

    • Ensure Anhydrous Conditions: This is non-negotiable. See Protocol 1 for a detailed methodology on preparing a moisture-free reaction setup.

    • Use Fresh or Purified Catalyst: Use AlCl₃ from a freshly opened bottle. If the bottle has been open for some time, consider purchasing a new one or subliming the existing stock to purify it.

    • Proper Handling: Weigh and transfer the Lewis acid catalyst quickly in a dry environment (e.g., under a stream of nitrogen or in a glovebox) to minimize atmospheric moisture exposure.

• Insufficient Catalyst Loading (A Common Misconception): Unlike many catalytic reactions, Friedel-Crafts acylation often requires a stoichiometric amount (or even a slight excess) of the Lewis acid.[6][7]

  • Causality: The product of the reaction, an aryl ketone, is itself a Lewis base. Its carbonyl oxygen will coordinate strongly with the Lewis acid catalyst.[1][6][7] This forms a stable complex, effectively sequestering the catalyst and preventing it from participating in further catalytic cycles. An aqueous workup is required to break this complex and isolate the ketone product.[1]

  • Troubleshooting Steps:

    • Verify Stoichiometry: Ensure you are using at least one molar equivalent of AlCl₃ for every mole of the acylating agent.

    • Incremental Increase: If yields are still low with a 1:1 stoichiometry, consider increasing the catalyst loading to 1.1-1.2 equivalents.

• Substrate Unsuitability (Reaction Incompatibility): The electronic nature of your aromatic substrate is critical.

  • Deactivated Aromatic Rings: The Friedel-Crafts acylation is an electrophilic substitution. Therefore, aromatic rings bearing strongly electron-withdrawing (deactivating) groups will be too electron-poor to react.[6]

  • Basic Functional Groups: Substrates containing basic groups, such as amines (-NH₂, -NHR, -NR₂) or hydroxyl (-OH) groups, will fail. These groups are Lewis bases and will react preferentially with the Lewis acid catalyst, deactivating it and placing a positive charge on the ring system, which further deactivates it towards electrophilic attack.[8]

  • Troubleshooting & Strategy:

    • Protecting Groups: If an amine or hydroxyl group is essential to your target molecule, it must be protected before the Friedel-Crafts acylation and deprotected afterward.

    • Alternative Synthesis: For strongly deactivated rings, an alternative synthetic route that does not rely on Friedel-Crafts acylation may be necessary.

Troubleshooting Flowchart for Low/No Yield

Caption: A stepwise workflow for troubleshooting low yields.

Q2: I am observing the formation of multiple products or unexpected byproducts. What is happening?

While Friedel-Crafts acylation is known for its high regioselectivity and lack of rearrangements, side reactions can still occur under non-optimal conditions.

• Polyacylation: Unlike alkylation, polyacylation is generally not a major issue because the introduction of an electron-withdrawing acyl group deactivates the aromatic ring, making a second acylation less favorable.[7] However, if the starting aromatic compound is highly activated (e.g., anisole, phenols), polyacylation can sometimes be observed, especially if reaction conditions are harsh (high temperature, long reaction time).

  • Solution: Use milder reaction conditions, such as a lower temperature or a less reactive Lewis acid (see Table 1). Also, ensure the stoichiometry of the acylating agent is not in large excess.

• Isomer Formation: For substituted aromatic rings, the acyl group is typically directed to the para position, with some ortho product possible. The formation of significant amounts of the meta isomer is unusual unless dictated by existing meta-directing groups. If you are seeing an unexpected isomer distribution, consider the following:

  • Reaction Temperature: Isomer distribution can sometimes be temperature-dependent.

  • Catalyst Choice: Different Lewis acids can have varying effects on regioselectivity.

• Byproducts from Reagent Decomposition: At excessively high temperatures, the acylating agent or the product may decompose.

  • Solution: Optimize the reaction temperature. Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

Q3: Can I use alternative, "greener" catalysts instead of stoichiometric AlCl₃?

Yes, the development of more environmentally benign and catalytic Friedel-Crafts acylation methods is an active area of research, particularly relevant in the pharmaceutical industry to minimize metallic and halogenated waste.

• Catalytic Lewis Acids: Several Lewis acids can be used in catalytic amounts, especially for activated aromatic systems. These are often less sensitive to moisture than AlCl₃.

• Solid Acid Catalysts: Heterogeneous catalysts like zeolites or metal oxides can facilitate the reaction and are easily removed by filtration, simplifying the workup.

• Metal-Free Methods: Recent advances have demonstrated that strong Brønsted acids or reagents like methanesulfonic anhydride can promote acylation without the need for a metal catalyst.[9]

Table 1: Comparison of Lewis Acid Catalysts

Catalyst Type	Common Examples	Stoichiometry	Advantages	Disadvantages
Traditional	AlCl₃, FeCl₃	Stoichiometric	High reactivity, widely applicable	Moisture sensitive, stoichiometric waste, harsh
Metal Triflates	Sc(OTf)₃, Bi(OTf)₃, Yb(OTf)₃	Catalytic	Often recyclable, milder conditions	Higher cost, may require higher temperatures
Solid Acids	Zeolites, ZnO, Graphite	Catalytic	Easily separable, reusable	Can have lower activity, may require high temps
Metal-Free	Methanesulfonic Anhydride	Stoichiometric (reagent)	No metal waste, mild conditions	Not truly catalytic, generates acid byproduct

Section 3: Key Experimental Protocols

Protocol 1: Ensuring Rigorously Anhydrous Reaction Conditions

The success of a Friedel-Crafts acylation is critically dependent on the exclusion of water.

1. Glassware Preparation:

• Clean and assemble all necessary glassware (round-bottom flask, condenser, addition funnel, etc.).
• Dry the assembled glassware in an oven at >120 °C for at least 4 hours, or preferably overnight.[10]
• Alternatively, for immediate use, flame-dry the glassware under a vacuum. Assemble the hot glassware and allow it to cool to room temperature under a positive pressure of an inert gas (Nitrogen or Argon).[10]

2. Solvent and Reagent Drying:

• Use commercially available anhydrous solvents. If their quality is uncertain, they must be dried.
• Solvents (e.g., Dichloromethane, 1,2-Dichloroethane): Can be dried by distillation from a suitable drying agent like calcium hydride (CaH₂) or by passing through a column of activated alumina.[11]
• Liquid Reagents: Can be dried over molecular sieves (3Å or 4Å). Allow the reagent to stand over freshly activated sieves for at least 12-24 hours.[10]
• Solid Reagents (Aromatic Substrate): If the substrate is a stable solid, it can be dried in a vacuum oven.

3. Reaction Setup and Execution:

• Assemble the cooled, dried glassware under a positive pressure of inert gas. Use septa and needles for liquid transfers.
• Equip the condenser and any other openings with drying tubes containing a desiccant (e.g., CaCl₂ or Drierite).
• Maintain a gentle flow of inert gas throughout the entire reaction, from reagent addition to quenching.

Workflow for Anhydrous Setup

Caption: Sequential steps for a moisture-free reaction.

Protocol 2: Standard Friedel-Crafts Acylation of Toluene

This protocol provides a representative procedure for the acylation of a moderately activated aromatic ring.

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Acetyl Chloride (CH₃COCl)

• Toluene (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser (with a drying tube), and a pressure-equalizing addition funnel under a nitrogen atmosphere.

• Catalyst Suspension: In the flask, suspend anhydrous AlCl₃ (1.1 eq.) in anhydrous DCM. Cool the suspension to 0 °C in an ice-water bath.

• Reagent Addition:

  • Charge the addition funnel with a solution of acetyl chloride (1.0 eq.) in a small amount of anhydrous DCM.

  • Add the acetyl chloride solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, maintaining the temperature at 0-5 °C.

  • After the addition is complete, charge the addition funnel with a solution of toluene (1.0 eq.) in anhydrous DCM.

  • Add the toluene solution dropwise to the reaction mixture over 30 minutes. The reaction is exothermic; control the addition rate to keep the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-2 hours, monitoring the reaction progress by TLC.

• Workup (Quenching):

  • Prepare a beaker with a mixture of crushed ice and concentrated HCl.

  • CAUTION: Quenching is highly exothermic and releases HCl gas. Perform in a well-ventilated fume hood.

  • Slowly and carefully pour the reaction mixture onto the ice/HCl mixture with vigorous stirring.

• Extraction:

  • Transfer the quenched mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with DCM (2x).

  • Combine all organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Drying and Isolation:

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product (4'-methylacetophenone) can be purified by vacuum distillation or column chromatography.

Section 4: References

• Master Organic Chemistry. (2018). EAS Reactions (3) – Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

• The Organic Chemistry Tutor. (2018). Friedel Crafts Acylation of Benzene Reaction Mechanism. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Organic Chemistry Portal. [Link]

• The Organic Chemistry Tutor. (2018). Lewis Acids and Bases. YouTube. [Link]

• Brown, H. C., & Grayson, M. (1953). The Friedel-Crafts Acylation Reaction I. Substituent Effect in the Friedel-Crafts Benzoylation of Toluene. Journal of the American Chemical Society, 75(24), 6285–6288. [Link]

• AJKOER. (2020). Why does aluminium chloride react with water in 2 different ways?. Chemistry Stack Exchange. [Link]

• Gore, P. H. (1955). The Friedel-Crafts Acylation Reaction and its Application to Polycyclic Aromatic Hydrocarbons. Chemical Reviews, 55(2), 229–281. [Link]

• Burfield, D. R., Lee, K. H., & Smithers, R. H. (1977). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 42(18), 3060–3065. [Link]

• Chemistry Steps. (n.d.). Lewis Acids and Bases. Chemistry Steps. [Link]

• Clark, J. (2023). C. The Friedel-Crafts Acylation of Benzene. Chemistry LibreTexts. [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. BYJU'S. [Link]

• Mega lecture. (2020). Aluminium Chloride with Water : Chemical Periodicity. YouTube. [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation. Chemistry Steps. [Link]

• Study.com. (n.d.). Identifying Lewis Acids Practice. Study.com. [Link]

• Singh, A., et al. (2013). FRIEDEL-CRAFT REACTION: A REVIEW. International Journal of Pharmaceutical, Chemical, and Biological Sciences. [Link]

• Sciencemadness Wiki. (2023). Drying solvents. Sciencemadness. [Link]

• Wikipedia. (n.d.). Aluminium chloride. Wikipedia. [Link]

• Moodle@Units. (n.d.). Preparing Anhydrous Reagents and Equipment. Moodle@Units. [Link]

• Conquer Chemistry. (2022). How to Identify Lewis Acid and Lewis Base Shortcut, Practice Problems, Examples, Explained. YouTube. [Link]

• SlidePlayer. (n.d.). ORGANIC REACTION MECHANISM. SlidePlayer. [Link]

• Royal Society of Chemistry. (2024). Friedel–Crafts reactions for biomolecular chemistry. RSC Publishing. [Link]

• Pearson. (n.d.). Lewis Acids and Bases Practice Problems. Pearson. [Link]

• Brainly. (2023). [FREE] AlCl3 is dissolved in water. Explain why it should be noted that hydrolysis and precipitation of Al(OH)3. Brainly.com. [Link]

• Molecular Inorganic Chemistry. (2008). Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. [Link]

• Chemguide. (n.d.). friedel-crafts reactions of benzene and methylbenzene. Chemguide. [Link]

• Allen. (n.d.). Aqueous solution of AlCl_(3) is acidic due to hydrolysis.. Allen. [Link]

• Chemistry LibreTexts. (2021). Drying Solvents. Chemistry LibreTexts. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. brainly.com [brainly.com]
• 5. Aqueous solution of `AlCl_(3)` is acidic due to hydrolysis. [allen.in]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Friedel-Crafts Acylation [organic-chemistry.org]
• 8. byjus.com [byjus.com]
• 9. ijpcbs.com [ijpcbs.com]
• 10. moodle2.units.it [moodle2.units.it]
• 11. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Mastering Regioselectivity in Friedel-Crafts Acylation of Substituted Benzenes

Welcome to our dedicated technical support center for researchers, chemists, and drug development professionals. This resource is designed to provide in-depth guidance and practical solutions for controlling the regioselectivity of Friedel-Crafts acylation on substituted aromatic rings. As a cornerstone of C-C bond formation in organic synthesis, mastering this reaction is crucial for the efficient construction of key intermediates and active pharmaceutical ingredients.[1][2][3] This guide moves beyond simple protocols to explain the underlying principles that govern isomeric product distribution, empowering you to troubleshoot and optimize your reactions effectively.

Troubleshooting Guide: Common Issues & Solutions in Regioselective Acylation

Low regioselectivity is a frequent challenge in Friedel-Crafts acylation, leading to difficult purifications and reduced yields of the desired isomer. This section provides a systematic approach to diagnosing and resolving these issues.

Problem	Probable Cause(s)	Recommended Solution(s)
Poor ortho/para Ratio (for activating groups)	1. Steric Hindrance: The acylating agent or the substituent on the benzene ring is bulky, disfavoring substitution at the sterically hindered ortho position.[4] 2. Reaction Temperature: Higher temperatures can sometimes lead to the formation of the thermodynamically more stable isomer, which may not be the desired product.[5]	1. Modify the Acylating Agent: Use a less bulky acylating agent if possible. 2. Optimize Temperature: Conduct the reaction at a lower temperature (e.g., 0 °C to room temperature) to favor the kinetically controlled product, which is often the para-isomer.[5] 3. Catalyst Choice: Experiment with different Lewis acids. Milder catalysts may offer improved selectivity.
Formation of meta Isomer (with o,p-directing groups)	1. Isomerization: Under harsh reaction conditions (high temperature, strong Lewis acid), product isomerization can occur.	1. Milder Conditions: Employ a less aggressive Lewis acid (e.g., FeCl₃, ZnCl₂) instead of AlCl₃. 2. Lower Temperature: Run the reaction at the lowest feasible temperature to minimize side reactions.[5]
Low Conversion/No Reaction	1. Deactivated Ring: The aromatic substrate contains strongly electron-withdrawing groups (e.g., -NO₂, -CN, -SO₃H, -CF₃).[4][6] 2. Catalyst Inactivation: The Lewis acid catalyst (especially AlCl₃) is highly sensitive to moisture.[4][7] 3. Incompatible Functional Groups: Substituents with lone pairs (e.g., -NH₂, -NR₂) can coordinate with the Lewis acid, deactivating the ring.[8]	1. Substrate Limitation: Friedel-Crafts acylation is generally not suitable for strongly deactivated rings. Consider alternative synthetic routes. Halobenzenes are an exception and can undergo acylation.[6] 2. Anhydrous Conditions: Ensure all glassware is oven-dried and reagents/solvents are anhydrous. 3. Protecting Groups: Protect amine functionalities before subjecting the substrate to Friedel-Crafts conditions.
Polysubstitution	Although less common than in Friedel-Crafts alkylation, it can occur with highly activated rings.[9]	The acyl group introduced is deactivating, which generally prevents further acylation.[8][10] If polysubstitution is observed, consider using a less reactive acylating agent or milder reaction conditions.

Understanding the Core Principles: A Decision-Making Workflow

The regiochemical outcome of a Friedel-Crafts acylation is a delicate interplay between electronic and steric factors. The following diagram illustrates the decision-making process for predicting and controlling the major product.

Caption: Decision tree for predicting regioselectivity in Friedel-Crafts acylation.

Frequently Asked Questions (FAQs)

Q1: Why is the para product typically favored over the ortho product, even with ortho,para-directing groups?

A: This is primarily due to steric hindrance. The acylium ion (R-C=O⁺), complexed with the Lewis acid, is a bulky electrophile.[4] This bulkiness makes it more difficult for the electrophile to approach the ortho position, which is flanked by the existing substituent. The para position is sterically more accessible, leading to it being the major product in most cases.

Q2: How does the choice of Lewis acid catalyst affect regioselectivity?

A: The strength of the Lewis acid can influence the reactivity of the electrophile. A more reactive electrophile (generated by a strong Lewis acid like AlCl₃) is generally less selective.[6] It will react faster and be more influenced by the electronic activation of the ring positions. Milder Lewis acids (e.g., FeCl₃, SnCl₄, zeolites) can generate a less reactive electrophile, which can lead to higher selectivity, often favoring the sterically less hindered para product.[1]

Q3: Can solvent choice impact the ortho/para product ratio?

A: Yes, solvent can play a role in regioselectivity.[4] Non-polar solvents like carbon disulfide (CS₂) or dichloromethane (CH₂Cl₂) often favor the formation of the para isomer.[5] Polar solvents or coordinating solvents can solvate the reaction intermediates differently, sometimes altering the product distribution. In some cases, solvent-free conditions have been shown to provide high yields and selectivity.[1]

Q4: I am working with anisole (-OCH₃) and getting a mixture of isomers. How can I improve the yield of 4-methoxyacetophenone?

A: The methoxy group is a strong activating, ortho,para-director.[11] To favor the para product (4-methoxyacetophenone), you should:

• Use a non-polar solvent: Dichloromethane is a common choice.

• Control the temperature: Running the reaction at a lower temperature (e.g., 0 °C) will enhance selectivity for the para isomer.[5]

• Consider steric bulk: While acetyl chloride is relatively small, using a bulkier acyl chloride would further disfavor the ortho position.

Q5: Why is Friedel-Crafts acylation preferred over alkylation for synthesizing straight-chain alkylbenzenes?

A: Friedel-Crafts alkylation is prone to two major side reactions that are avoided in acylation:

• Carbocation Rearrangement: Primary alkyl halides will form unstable primary carbocations that rearrange to more stable secondary or tertiary carbocations, leading to branched products. The acylium ion in acylation is resonance-stabilized and does not rearrange.[7][10]

• Polyalkylation: The alkyl group introduced is activating, making the product more reactive than the starting material and leading to multiple alkylations.[8] The acyl group is deactivating, preventing further reactions.[8][10]

Therefore, the preferred route is acylation followed by a reduction step (like Clemmensen or Wolff-Kishner) to convert the ketone to the desired straight-chain alkyl group.[12]

Experimental Protocols

Protocol 1: High Para-Selectivity Acylation of Toluene

This protocol is optimized for the synthesis of 4-methylacetophenone, minimizing the formation of the ortho-isomer.

Materials:

• Toluene (anhydrous)

• Acetyl chloride (anhydrous)

• Aluminum chloride (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Ice bath

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask with stir bar, addition funnel, and reflux condenser (all oven-dried)

Procedure:

• Set up the reaction apparatus under an inert atmosphere (e.g., nitrogen or argon).

• To the round-bottom flask, add anhydrous aluminum chloride (1.1 eq) and anhydrous DCM.

• Cool the suspension to 0 °C in an ice bath.

• In the addition funnel, prepare a solution of acetyl chloride (1.0 eq) in anhydrous DCM.

• Add the acetyl chloride solution dropwise to the AlCl₃ suspension with vigorous stirring over 30 minutes.

• After the addition is complete, add toluene (1.2 eq) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C for 1-2 hours, monitoring by TLC.

• Upon completion, quench the reaction by carefully and slowly pouring the mixture over crushed ice containing concentrated HCl.

• Separate the organic layer. Extract the aqueous layer with DCM (2x).

• Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation or column chromatography to isolate 4-methylacetophenone.

Workflow Diagram:

Caption: Step-by-step workflow for the selective para-acylation of toluene.

References

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Ghosh, K., et al. (2022). Regioselective Friedel–Crafts Acylation Reaction Using Single Crystalline and Ultrathin Nanosheet Assembly of Scrutinyite-SnO2. ACS Omega. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. [Link]

• LibreTexts Chemistry. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• Hashimoto, I., et al. (2000). Regioselectivity of Friedel-Crafts Acylation of Aromatic Compounds with Several Cyclic Anhydrides. ResearchGate. [Link]

• Majumdar, D. C., & Panda, A. K. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances. [Link]

• LibreTexts Chemistry. (2015, July 18). 15.13: Friedel-Crafts Alkanoylation (Acylation). [Link]

• YouTube. (2020, October 15). Friedel Crafts Acylation Experiment Part 1, Prelab. [Link]

• Thieme E-Books & E-Journals. Application of the Catalytic Friedel-Crafts Acylation Reaction and Regioselectivity Correlations. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

• International Journal of Advanced Chemistry Research. (2021). Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. [Link]

• Chemistry Stack Exchange. (2019, December 24). Solvent Effects in Friedel–Crafts Reaction. [Link]

• Journal of the American Chemical Society. (1971). Aromatic substitution. XXIX. Friedel-Crafts acylation of benzene and toluene with substituted acyl halides. Effect of substituents and positional selectivity. [Link]

• PubMed Central. (2012, June 8). A reactivity-selectivity study of the Friedel-Crafts acetylation of 3,3′-dimethylbiphenyl and the oxidation of the acetyl derivatives. [Link]

• RSC Publishing. (2023, February 28). Recent advances in aza Friedel–Crafts reaction: strategies for achiral and stereoselective synthesis. [Link]

• RSC Advances. Friedel–Crafts acylation of anisole with octanoic acid over acid modified zeolites. [Link]

• ResearchGate. The effects of reaction temperature on the Friedel–Crafts alkylation.... [Link]

• LibreTexts Chemistry. 13 Friedel-Crafts Acylation. [Link]

• RSC Publishing. (2024, April 9). Friedel–Crafts reactions for biomolecular chemistry. [Link]

• Beilstein Journal of Organic Chemistry. (2018). Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). [Link]

• YouTube. (2018, May 7). Friedel Crafts Acylation of Benzene Reaction Mechanism. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistryjournals.net [chemistryjournals.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Friedel–Crafts Acylation [sigmaaldrich.com]
• 10. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 11. youtube.com [youtube.com]
• 12. Friedel-Crafts Acylation [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Validation of 4-Oxo-4-(4-pentylphenyl)butanoic acid

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a molecule's chemical structure is a cornerstone of scientific rigor. In this guide, we delve into the essential analytical techniques for the structural validation of 4-Oxo-4-(4-pentylphenyl)butanoic acid, a keto acid with potential applications in various research domains. This document provides a comparative overview of key methodologies, supported by predicted experimental data and detailed protocols, to ensure confident structural elucidation.

The molecular structure of 4-Oxo-4-(4-pentylphenyl)butanoic acid is presented below:

The Synergy of Spectroscopic and Analytical Techniques

No single technique can unequivocally determine the structure of a novel compound. Instead, a combination of methods is employed, each providing a unique piece of the structural puzzle. For 4-Oxo-4-(4-pentylphenyl)butanoic acid, a multi-faceted approach involving Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Elemental Analysis is crucial for comprehensive validation.

Below is a workflow diagram illustrating the integrated approach to structural validation:

Caption: Integrated workflow for the structural validation of a synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic compounds, providing detailed information about the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.[1][2]

¹H NMR Spectroscopy

¹H NMR spectroscopy provides information on the number of different types of protons, their relative numbers, and their neighboring protons. For 4-Oxo-4-(4-pentylphenyl)butanoic acid, we can predict the following signals:

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~12.0	Singlet	1H	-COOH
7.9	Doublet	2H	Aromatic protons ortho to the carbonyl group
7.3	Doublet	2H	Aromatic protons meta to the carbonyl group
3.2	Triplet	2H	-CH₂- adjacent to the ketone
2.8	Triplet	2H	-CH₂- adjacent to the carboxylic acid
2.6	Triplet	2H	-CH₂- of the pentyl group attached to the aromatic ring
1.6	Multiplet	2H	-CH₂- of the pentyl group
1.3	Multiplet	4H	-(CH₂)₂- of the pentyl group
0.9	Triplet	3H	-CH₃ of the pentyl group

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• Data Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals and determine the chemical shifts relative to a reference standard (e.g., tetramethylsilane, TMS).[3]

¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides information about the number of different types of carbon atoms in a molecule.[4] For 4-Oxo-4-(4-pentylphenyl)butanoic acid, the predicted chemical shifts are:

Predicted Chemical Shift (δ, ppm)	Assignment
~200	Ketone Carbonyl (C=O)
~175	Carboxylic Acid Carbonyl (C=O)
~145	Aromatic Carbon attached to the pentyl group
~135	Aromatic Carbon attached to the carbonyl group
~129	Aromatic CH
~128	Aromatic CH
~36	-CH₂- of the pentyl group attached to the aromatic ring
~34	-CH₂- adjacent to the ketone
~31	-CH₂- of the pentyl group
~29	-CH₂- adjacent to the carboxylic acid
~22	-CH₂- of the pentyl group
~14	-CH₃ of the pentyl group

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrument Setup: Tune the spectrometer to the ¹³C frequency.

• Data Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon. A larger number of scans is typically required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern

Mass spectrometry provides the molecular weight of the compound and information about its structure through fragmentation patterns.[5] For 4-Oxo-4-(4-pentylphenyl)butanoic acid (C₁₅H₂₀O₃), the expected molecular weight is approximately 248.14 g/mol .

Expected Fragmentation Pattern:

The fragmentation of aromatic ketones in mass spectrometry often involves cleavage at the bonds adjacent to the carbonyl group.[6][7] Key expected fragments for 4-Oxo-4-(4-pentylphenyl)butanoic acid include:

m/z (mass-to-charge ratio)	Fragment
248	[M]⁺ (Molecular ion)
175	[M - C₄H₅O₂]⁺ (Loss of the butanoic acid side chain)
147	[C₁₀H₁₁O]⁺ (Pentylbenzoyl cation)
91	[C₇H₇]⁺ (Tropylium ion)
73	[C₃H₅O₂]⁺ (Butanoic acid fragment)

digraph "Mass Spectrometry Fragmentation" {
graph [rankdir="LR", splines=ortho];
node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=9];
Molecule [label="4-Oxo-4-(4-pentylphenyl)butanoic acid\n[M]⁺ m/z = 248", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Frag1 [label="[M - C₄H₅O₂]⁺\nm/z = 175", fillcolor="#34A853", fontcolor="#FFFFFF"];
Frag2 [label="Pentylbenzoyl cation\nm/z = 147", fillcolor="#FBBC05", fontcolor="#202124"];
Frag3 [label="Tropylium ion\nm/z = 91", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Molecule -> Frag1 [label="Loss of butanoic acid side chain", color="#5F6368"];
Frag1 -> Frag2 [label="Further fragmentation", color="#5F6368"];
Frag2 -> Frag3 [label="Rearrangement", color="#5F6368"];
}

Caption: Predicted fragmentation pathway in mass spectrometry.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically dissolved in a suitable solvent for techniques like Electrospray Ionization (ESI) or as a solid for Electron Impact (EI) ionization.

• Ionization: Ionize the sample using the chosen method.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions to generate a mass spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[8]

Characteristic IR Absorptions:

For 4-Oxo-4-(4-pentylphenyl)butanoic acid, the key characteristic absorption bands are:

Wavenumber (cm⁻¹)	Functional Group	Description
3300-2500	O-H (Carboxylic Acid)	Very broad and strong absorption
2960-2850	C-H (Alkyl)	Strong absorptions
1710-1680	C=O (Aromatic Ketone)	Strong absorption
1720-1700	C=O (Carboxylic Acid)	Strong absorption
1600-1450	C=C (Aromatic)	Medium to weak absorptions

The presence of two distinct carbonyl peaks, one for the ketone and one for the carboxylic acid, is a key diagnostic feature.[9][10] The broad O-H stretch from the carboxylic acid is also a highly characteristic feature.[11]

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: Place a small amount of the solid sample directly on the ATR (Attenuated Total Reflectance) crystal or prepare a KBr pellet.

• Background Scan: Record a background spectrum of the empty sample compartment.

• Sample Scan: Record the spectrum of the sample.

• Data Processing: The instrument software will automatically subtract the background from the sample spectrum to produce the final infrared spectrum.

Elemental Analysis: Confirming the Empirical Formula

Elemental analysis provides the percentage composition of elements (carbon, hydrogen, and oxygen) in a compound.[12] This data is used to confirm the empirical and molecular formula. For 4-Oxo-4-(4-pentylphenyl)butanoic acid (C₁₅H₂₀O₃), the theoretical elemental composition is:

Element	Theoretical Percentage (%)
Carbon (C)	72.55
Hydrogen (H)	8.12
Oxygen (O)	19.33

An experimentally determined composition within ±0.4% of the theoretical values is generally considered confirmation of the compound's purity and elemental formula.[13][14]

Experimental Protocol: Elemental Analysis

• Sample Preparation: Accurately weigh a small amount (1-2 mg) of the highly purified and dried sample.

• Combustion: The sample is combusted in a furnace in the presence of oxygen.

• Gas Analysis: The resulting gases (CO₂, H₂O) are separated and quantified by a detector.

• Calculation: The instrument's software calculates the percentage of each element based on the detected amounts of the combustion products.

Conclusion

The structural validation of 4-Oxo-4-(4-pentylphenyl)butanoic acid requires a synergistic approach, integrating data from multiple analytical techniques. ¹H and ¹³C NMR spectroscopy provide the detailed carbon-hydrogen framework, while mass spectrometry confirms the molecular weight and offers structural clues through fragmentation. FTIR spectroscopy rapidly identifies the key functional groups, and elemental analysis validates the elemental composition and purity. By comparing the experimental data from these techniques with the predicted values, researchers can achieve a high degree of confidence in the synthesized molecule's structure, a critical step in any drug development or chemical research endeavor.

References

• PubChem. 4-Oxo-4-(p-tolylamino)butanoic acid. National Center for Biotechnology Information. [Link]

• Der Pharma Chemica. Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a. [Link]

• PubChem. 4-(4-Methylphenyl)-4-oxobutanoic acid. National Center for Biotechnology Information. [Link]

• mzCloud. 4 Oxo 4 3 oxo 2 decanyl amino butanoic acid. [Link]

• Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• YouTube. 14.6c Fragmentation Patterns of Ketones and Aldehydes | Mass Spectrometry. [Link]

• ResearchGate. (PDF) FTIR Spectroscopy Analysis of Butanoic Acid. [Link]

• Chemistry LibreTexts. 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. [Link]

• Royal Society of Chemistry. Elemental analysis: an important purity control but prone to manipulations. [Link]

• Royal Society of Chemistry. Analysis of intracellular α-keto acids by HPLC with fluorescence detection. [Link]

• Dr. B. B. Hegde First Grade College, Kundapura. Structure Elucidation By NMR In Organic Chemistry: A Practical Guide. [Link]

• National Institutes of Health. Determination of Branched-Chain Keto Acids in Serum and Muscles Using High Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry. [Link]

• ACS Central Science. An International Study Evaluating Elemental Analysis. [Link]

• PubMed Central. An International Study Evaluating Elemental Analysis. [Link]

• Journal of the American Chemical Society. The Detection of the Keto Acids of Plants. A Procedure Based on their Conversion to Amino Acids. [Link]

• Journal of Chemical and Pharmaceutical Sciences. 1HNMR spectrometry in structural elucidation of organic compounds. [Link]

• Spectroscopy Online. The C=O Bond, Part III: Carboxylic Acids. [Link]

• JoVE. Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation. [Link]

• ResearchGate. (PDF) A novel hplc method for the determination of alpha-keto acids in human serum using meso stillbenediamine as derivatization reagent. [Link]

• Springer. Elemental analysis of organic compounds with the use of automated CHNS analyzers. [Link]

• MDPI. A New 4-Oxo-4-Phenylbutanoic Acid Polymorph. [Link]

• Doc Brown's Chemistry. 13C nmr spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH analysis of chemical shifts. [Link]

• PubMed. Dissociative protonation and proton transfers: fragmentation of alpha, beta-unsaturated aromatic ketones in mass spectrometry. [Link]

• University of Colorado Boulder. Table of IR Absorptions. [Link]

• ResearchGate. Geometry of 4-oxo-4-phenylbutanoic acid in γ-form. Displacement... [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

• AZoM. A Look at Elemental Analysis for Organic Compounds. [Link]

• Chemistry Steps. NMR Spectroscopy - An Easy Introduction. [Link]

• Sciforum. A New 4-oxo-4-phenylbutanoic Acid Polymorph. [Link]

• University of Calgary. Table of Characteristic IR Absorptions. [Link]

• ResearchGate. Dissociative Protonation and Proton Transfers: Fragmentation of α, β-Unsaturated Aromatic Ketones in Mass Spectrometry. [Link]

• Kwantlen Polytechnic University. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I. [Link]

• YouTube. NMR Spectroscopy. [Link]

• ResearchGate. Fig. S5 13 C NMR spectrum of compound 4a. [Link]

• MDPI. 4-[(4-Chlorophenyl)carbamoyl]butanoic Acid. [Link]

• Science and Education Publishing. Qualitative and Quantitative Analyses of Synthesized Short-Chain Fatty Acid Phenyl Esters Using Fourier-Transform Infrared Spectroscopy. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. jchps.com [jchps.com]
• 3. NMR spectroscopy - An Easy Introduction - Chemistry Steps [chemistrysteps.com]
• 4. 13C nmr spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of butyric acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation [jove.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. azom.com [azom.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 4-Oxo-Arylbutanoic Acids: A Senior Application Scientist's Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and fine chemical synthesis, 4-oxo-arylbutanoic acids stand as crucial intermediates, providing the structural backbone for a variety of bioactive molecules and materials. Their synthesis, therefore, is a subject of considerable interest, with multiple routes developed over the years, each presenting a unique profile of advantages and limitations. This guide offers an in-depth comparative analysis of the most prominent synthetic strategies, grounded in experimental data and mechanistic insights to empower researchers in making informed decisions for their specific applications.

The Workhorse: Friedel-Crafts Acylation of Arenes with Succinic Anhydride

The Friedel-Crafts acylation of aromatic compounds with succinic anhydride remains the most classical and widely employed method for the synthesis of 4-oxo-arylbutanoic acids.[1][2][3] This electrophilic aromatic substitution reaction is typically catalyzed by a Lewis acid, with anhydrous aluminum chloride (AlCl₃) being the most common choice.[1][3]

Mechanistic Insights

The reaction proceeds through the activation of succinic anhydride by the Lewis acid catalyst to form a highly electrophilic acylium ion.[4] This intermediate is then attacked by the electron-rich aromatic ring, leading to the formation of a sigma complex. Subsequent deprotonation restores the aromaticity of the ring, yielding the desired 4-oxo-arylbutanoic acid after an aqueous workup to decompose the catalyst-product complex.[4][5] A key feature of this reaction is that the product is deactivated towards further acylation, which prevents polysubstitution.[5]

Caption: Mechanism of Friedel-Crafts Acylation with Succinic Anhydride.

Comparative Analysis of Catalysts and Conditions

While AlCl₃ is the traditional catalyst, its stoichiometric requirement and the generation of corrosive waste have prompted the exploration of more sustainable alternatives.[6]

Catalyst/Condition	Typical Yield (%)	Reaction Time	Temperature (°C)	Key Advantages	Key Disadvantages
AlCl₃ (in solvent)	70-95	1-4 h	0 - reflux	High reactivity, well-established	Stoichiometric amounts needed, corrosive waste, moisture sensitive
FeCl₃, ZnCl₂, SnCl₄	Moderate to High	Variable	Variable	Generally milder than AlCl₃	Can be less efficient for deactivated arenes
Zeolites (e.g., H-Beta)	60-90	3-8 h	100-150	Reusable, environmentally benign, shape-selective	Higher temperatures required, potential for lower activity
Ionic Liquids	65-94	4-72 h	40-80	Recyclable, can act as both solvent and catalyst	Longer reaction times, cost
Mechanochemical (Solvent-free)	40-92	1-2 h	Room Temp.	Environmentally friendly, rapid	Specialized equipment (ball mill) needed, yields can be variable

Data compiled from multiple sources, yields are substrate and condition dependent.[7][8][9][10][11]

The choice of catalyst and conditions is a trade-off between reactivity, cost, and environmental impact. For large-scale industrial processes, the development of reusable solid acid catalysts like zeolites is a significant advancement.[11] For laboratory-scale synthesis where high yield is paramount, the classical AlCl₃ method often remains the go-to choice.

Experimental Protocol: Synthesis of 4-(4-methoxyphenyl)-4-oxobutanoic acid

This protocol details the synthesis of a common 4-oxo-arylbutanoic acid derivative using the Friedel-Crafts acylation of anisole.

Materials:

• Anisole

• Succinic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂)

• Ice

• Concentrated hydrochloric acid (HCl)

• 5% aqueous sodium hydroxide (NaOH) solution

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add anhydrous AlCl₃ (1.2 equivalents) to dry CH₂Cl₂ under an inert atmosphere.

• Cool the suspension in an ice bath and add succinic anhydride (1.0 equivalent) in portions.

• Slowly add a solution of anisole (1.0 equivalent) in dry CH₂Cl₂ to the reaction mixture over 30 minutes, maintaining the temperature below 10 °C.[12]

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by pouring the mixture onto a mixture of crushed ice and concentrated HCl.

• Separate the organic layer and extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers and extract the product into a 5% aqueous NaOH solution.

• Wash the aqueous layer with CH₂Cl₂ to remove any non-acidic impurities.

• Acidify the aqueous layer with concentrated HCl until a precipitate forms.

• Collect the solid product by vacuum filtration, wash with cold water, and dry to obtain 4-(4-methoxyphenyl)-4-oxobutanoic acid.

Alternative Synthetic Routes: Exploring Other Pathways

While Friedel-Crafts acylation is dominant, other synthetic strategies exist, though they are generally less common for the direct synthesis of 4-oxo-arylbutanoic acids.

Oxidation of Precursors

The synthesis of 4-oxo-arylbutanoic acids can be envisioned through the oxidation of suitable precursors, such as 4-aryl-4-hydroxybutanoic acids or the corresponding γ-aryl-γ-butyrolactones. However, the literature on these specific transformations is sparse, suggesting they are not primary synthetic routes. The challenge often lies in the selective oxidation of the secondary alcohol in the presence of the carboxylic acid and the aromatic ring. Furthermore, the synthesis of the hydroxy acid precursor itself often involves a multi-step sequence.

It is important to note that the oxidation of 4-oxo-4-phenylbutanoic acid itself has been studied, but this leads to the cleavage of the molecule to form benzoic acid, which is a degradative pathway, not a synthetic one.[13][14]

Caption: Conceptual pathway for the synthesis via oxidation of precursors.

Grignard Reagent-Based Approaches

The reaction of an aryl Grignard reagent with succinic anhydride is another conceivable route. In principle, the Grignard reagent could add to one of the carbonyl groups of the anhydride, followed by an aqueous workup to yield the desired keto-acid.

However, this reaction is not without its challenges. Grignard reagents are strong bases and can also act as reducing agents. The initial product of the Grignard addition is a carboxylate salt, which could potentially react further with another equivalent of the Grignard reagent. Controlling the stoichiometry and reaction conditions to favor the formation of the keto-acid can be difficult. While the reaction of Grignard reagents with esters to form tertiary alcohols is well-documented, their reaction with cyclic anhydrides to selectively form keto-acids is less commonly reported as a high-yielding method.[15]

Caption: Conceptual pathway for the synthesis via a Grignard reagent.

Conclusion and Future Perspectives

Based on the available literature and established synthetic methodologies, the Friedel-Crafts acylation of arenes with succinic anhydride remains the most reliable and versatile method for the synthesis of 4-oxo-arylbutanoic acids. The choice of catalyst and reaction conditions allows for a significant degree of optimization, balancing factors such as yield, cost, and environmental impact. The development of reusable solid acid catalysts and solvent-free conditions represents the most promising direction for future research in this area, aligning with the principles of green chemistry.

Alternative routes involving the oxidation of precursors or the use of Grignard reagents are mechanistically plausible but appear to be less developed and potentially lower-yielding for this specific class of compounds. For researchers and drug development professionals, a thorough understanding of the nuances of the Friedel-Crafts reaction, including the selection of the appropriate catalyst and reaction parameters, is paramount for the successful synthesis of 4-oxo-arylbutanoic acids.

References

• Chemistry Stack Exchange. Mechanism of Friedel-Crafts acylation with succinic anhydride. (2016). Available at: [Link]

• Der Pharma Chemica. Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a. (n.d.). Available at: [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. (n.d.). Available at: [Link]

• Google Patents. Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones. (2004).

• MDPI. A New 4-Oxo-4-Phenylbutanoic Acid Polymorph. (2018). Available at: [Link]

• Beilstein Journal of Organic Chemistry. Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). (2017). Available at: [Link]

• ResearchGate. Kinetics and Mechanism of the Oxidation of 4-Oxo-4-arylbutanoic Acids by N-bromophthalimide in Aqueous Acetic Acid Medium. (2015). Available at: [Link]

• ResearchGate. Friedel-Crafts Acylation of Aromatics with Acetic Anhydrideover Nano-Sized Rare Earth Cation Exchanged ZSM-5 Catalysts. (2023). Available at: [Link]

• Google Patents. Friedel-Crafts Acylation Process in Ionic Liquids. (2008).

• Master Organic Chemistry. All About The Reactions of Grignard Reagents. (2015). Available at: [Link]

• YouTube. Organic Chemistry Friedel-Crafts Acylation of Anisole. (2022). Available at: [Link]

• Sciforum. A New 4-oxo-4-phenylbutanoic Acid Polymorph. (2018). Available at: [Link]

• MDPI. Selective Oxidation of Tetrahydrofuran to Gamma-Butyrolactone over Spinel ZnFe2O4 Nanoparticle Catalyst. (2023). Available at: [Link]

• Oriental Journal of Chemistry. Kinetic and Thermodynamic study for the Oxidation of 4-Oxo-4-phenyl butanoic Acid by Tripropylammonium fluorochromate in Aqueous Acetic Acid Medium. (2014). Available at: [Link]

• ResearchGate. One-Pot Electrosynthesis of Gamma-Butyrolactone (GBL) from Biomass-Derived Furoic Acid. (2024). Available at: [Link]

• PMC. Mechanochemical Friedel–Crafts acylations. (2019). Available at: [Link]

• Google Patents. Derivatives of 4-hydroxybutanoic acid and of its higher homologue as ligands of $g(g)-hydroxybutyrate (ghb) receptors, pharmaceutical compositions containing same and pharmaceutical uses. (2005).

• International Journal of Advanced Chemistry Research. Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. (2021). Available at: [Link]

• Organic Syntheses. succinic anhydride. (n.d.). Available at: [Link]

• Semantic Scholar. Friedel-crafts acylation of aromatics using zeolites. (2008). Available at: [Link]

• International Journal of Scientific Research and Reviews. Environmentally Benign Process for Acylation of Arenes Using Carboxylic Acidanhydrides as Acylating Agents in Presence of Soli. (2013). Available at: [Link]

• University of Wisconsin-Madison. 13 Friedel-Crafts Acylation. (n.d.). Available at: [Link]

• YouTube. Friedel Crafts Acylation of Benzene Reaction Mechanism. (2018). Available at: [Link]

• Google Patents. Synthesis of 4-phenylbutyric acid. (2005).

• Scholars Research Library. Kinetics and mechanism of oxidation of 4-oxo-4-phenyl butanoic acid by benzimidazolium fluorochromate in presence of 1. (n.d.). Available at: [Link]

• MDPI. Aryl Itaconic Acids from Aryl Aldehydes and (Triphenylphosphoranylidene)succinic Anhydride via a One-Pot Ring-Opening–Wittig Olefination–Hydrolysis Reaction. (2024). Available at: [Link]

• PubMed. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. (2011). Available at: [Link]

• Pearson. Propose a mechanism for the formation of succinic anhydride from .... (n.d.). Available at: [Link]

• Indian Academy of Sciences. Behaviour of 4-[4-methoxy-3-methylphenyl]-4-oxobutenoic acid towards nitrogen-containing nucleophiles. (2014). Available at: [Link]

• PrepChem.com. Synthesis of 4-(4-butylphenyl)-4-oxobutanoic acid. (n.d.). Available at: [Link]

• ResearchGate. Mechanism of the Reaction between Hindered Allyl Esters and Grignard Reagents. (2012). Available at: [Link]

Sources

• 1. A New 4-Oxo-4-Phenylbutanoic Acid Polymorph [mdpi.com]
• 2. sciforum.net [sciforum.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Friedel-Crafts Acylation [organic-chemistry.org]
• 6. chemistryjournals.net [chemistryjournals.net]
• 7. JP2004182660A - Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones - Google Patents [patents.google.com]
• 8. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]
• 9. researchgate.net [researchgate.net]
• 10. Mechanochemical Friedel–Crafts acylations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijcps.org [ijcps.org]
• 12. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 13. derpharmachemica.com [derpharmachemica.com]
• 14. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Evaluation of the Biological Efficacy of Novel 4-Oxo-4-(4-pentylphenyl)butanoic Acid Derivatives

This guide provides a comprehensive framework for evaluating the biological efficacy of a novel class of compounds, 4-Oxo-4-(4-pentylphenyl)butanoic acid derivatives. Drawing upon established methodologies and data from structurally similar molecules, we present a scientifically rigorous approach to characterizing their potential therapeutic applications, with a primary focus on anti-inflammatory and anticancer activities. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and evaluation of new chemical entities.

Introduction: The Rationale for Investigating 4-Oxo-4-arylbutanoic Acid Scaffolds

The 4-oxo-4-arylbutanoic acid scaffold has garnered significant interest in medicinal chemistry due to the diverse biological activities exhibited by its derivatives. These activities range from anti-inflammatory and analgesic to anticancer and antimicrobial effects.[1][2] The structural motif, characterized by a butanoic acid chain attached to a phenyl ring with a ketone group, serves as a versatile template for designing novel therapeutic agents.

Our focus is on a novel derivative, 4-Oxo-4-(4-pentylphenyl)butanoic acid, which incorporates a pentyl group on the phenyl ring. This modification is hypothesized to enhance lipophilicity, potentially improving membrane permeability and target engagement. The core hypothesis is that this structural feature will confer potent and selective biological activity. Based on the known pharmacology of related compounds, we will direct our investigation towards two primary areas: anti-inflammatory effects via cyclooxygenase (COX) inhibition and cytotoxic activity against cancer cell lines.

Postulated Mechanism of Action: Inhibition of the Cyclooxygenase (COX) Pathway

A significant body of evidence suggests that many 4-oxo-4-arylbutanoic acid derivatives exert their anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes.[3][4] COX enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[5][6][7] There are two main isoforms of COX: COX-1, which is constitutively expressed and involved in physiological functions such as protecting the gastric mucosa, and COX-2, which is inducible and upregulated at sites of inflammation.[5][8]

Selective inhibition of COX-2 is a desirable characteristic for anti-inflammatory drugs as it can reduce the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[9][10] We postulate that the novel 4-Oxo-4-(4-pentylphenyl)butanoic acid derivatives may act as selective COX-2 inhibitors.

Signaling Pathway: Prostaglandin Synthesis

The following diagram illustrates the prostaglandin synthesis pathway and the proposed site of action for the novel derivatives.

Caption: Prostaglandin synthesis pathway and target of inhibition.

Comparative Evaluation of Anti-inflammatory Efficacy

To assess the anti-inflammatory potential of the novel derivatives, a direct comparison with established non-steroidal anti-inflammatory drugs (NSAIDs) is crucial. We propose a tiered approach, beginning with in vitro enzyme inhibition assays followed by cell-based assays.

In Vitro COX-1 and COX-2 Inhibition Assay

This assay will determine the direct inhibitory effect of the novel compounds on the activity of purified COX-1 and COX-2 enzymes. This is a critical first step in validating the proposed mechanism of action and assessing selectivity.

• Reagents and Materials: Purified ovine COX-1 and human recombinant COX-2 enzymes, arachidonic acid (substrate), colorimetric or fluorometric probe, test compounds, and a known non-selective NSAID (e.g., ibuprofen) and a selective COX-2 inhibitor (e.g., celecoxib) as positive controls.

• Procedure: a. Prepare a series of dilutions for the test compounds and control drugs. b. In a 96-well plate, add the enzyme (COX-1 or COX-2) and the test compound/control at various concentrations. c. Incubate for a predetermined time to allow for inhibitor binding. d. Initiate the enzymatic reaction by adding arachidonic acid. e. After a specific incubation period, stop the reaction and measure the product formation using a suitable detection method (e.g., spectrophotometry or fluorometry).

• Data Analysis: Calculate the percentage of enzyme inhibition for each concentration of the test compound. Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) for both COX-1 and COX-2. The selectivity index (SI) is then calculated as the ratio of IC50 (COX-1) / IC50 (COX-2). A higher SI value indicates greater selectivity for COX-2.

Data Presentation: Comparative COX Inhibition

The results of the COX inhibition assay should be summarized in a clear and concise table to facilitate comparison.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI) (COX-1/COX-2)
Novel Derivative 1	Experimental Value	Experimental Value	Calculated Value
Novel Derivative 2	Experimental Value	Experimental Value	Calculated Value
Ibuprofen (Control)	Literature/Experimental Value	Literature/Experimental Value	Calculated Value
Celecoxib (Control)	Literature/Experimental Value	Literature/Experimental Value	Calculated Value

Comparative Evaluation of Anticancer Efficacy

Several studies have reported the anticancer properties of 4-oxo-4-arylbutanoic acid derivatives.[11][12] The proposed mechanisms include the induction of apoptosis and inhibition of cell proliferation. Therefore, a comprehensive evaluation of the cytotoxic potential of the novel 4-Oxo-4-(4-pentylphenyl)butanoic acid derivatives against a panel of human cancer cell lines is warranted.

In Vitro Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric assay to assess cell viability and proliferation.[12][13] This assay will be employed to determine the cytotoxic effects of the novel compounds on various cancer cell lines.

• Cell Lines: A panel of human cancer cell lines representing different tumor types (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) and a non-cancerous cell line (e.g., MRC-5) to assess general cytotoxicity.

• Procedure: a. Seed the cells in 96-well plates and allow them to adhere overnight. b. Treat the cells with various concentrations of the novel derivatives and a standard anticancer drug (e.g., doxorubicin) as a positive control for 24, 48, and 72 hours. c. After the treatment period, add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals. d. Solubilize the formazan crystals with a suitable solvent (e.g., DMSO). e. Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) for each cell line at each time point.

Data Presentation: Comparative Cytotoxicity

The IC50 values obtained from the MTT assay should be tabulated for easy comparison across different cell lines and with the standard drug.

Compound	Cell Line	IC50 (µM) at 48h
Novel Derivative 1	MCF-7 (Breast)	Experimental Value
A549 (Lung)	Experimental Value
HCT116 (Colon)	Experimental Value
MRC-5 (Normal)	Experimental Value
Doxorubicin (Control)	MCF-7 (Breast)	Literature/Experimental Value
A549 (Lung)	Literature/Experimental Value
HCT116 (Colon)	Literature/Experimental Value
MRC-5 (Normal)	Literature/Experimental Value

Workflow for Evaluating Anticancer Activity

The following diagram outlines the experimental workflow for assessing the anticancer efficacy of the novel derivatives.

Caption: Experimental workflow for anticancer evaluation.

Conclusion and Future Directions

This guide outlines a systematic and evidence-based approach for the initial biological evaluation of novel 4-Oxo-4-(4-pentylphenyl)butanoic acid derivatives. The proposed experiments will provide crucial data on their potential as anti-inflammatory and anticancer agents. Positive results from these in vitro studies, particularly high COX-2 selectivity and potent, selective cytotoxicity against cancer cells, would provide a strong rationale for advancing these compounds to more complex preclinical models, including in vivo efficacy and toxicity studies. The ultimate goal is to identify promising lead compounds for further drug development.

References

• Buzard, D. J., et al. (2011). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. Bioorganic & Medicinal Chemistry Letters, 21(19), 6013-8. [Link]

• Rao, P., & Knaus, E. E. (2008). Evolution of nonsteroidal anti-inflammatory drugs (NSAIDs): cyclooxygenase (COX) inhibition and beyond. Journal of Pharmacy & Pharmaceutical Sciences, 11(2), 81s-110s. [Link]

• Wikipedia. (n.d.). Prostaglandin. [Link]

• Amin, M. S., et al. (2023). Unleashing the cytotoxic potential: Synthesis and evaluation of innovative 4-Phenylbutyrate derivatives for the conquest of ovarian, breast, and lung carcinomas. ResearchGate. [Link]

• Ghlichloo, I., & Gerriets, V. (2023). Nonsteroidal Anti-Inflammatory Drugs (NSAIDs). In StatPearls. StatPearls Publishing. [Link]

• Gali-Muhtasib, H., et al. (2018). Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer. Cancers, 10(9), 325. [Link]

• Koval'chukova, O. V., et al. (2018). A New 4-Oxo-4-Phenylbutanoic Acid Polymorph. Molbank, 2018(2), M989. [Link]

• Alfa Cytology. (n.d.). In Vitro Efficacy Evaluation for Cancer Therapy. [Link]

• Wikipedia. (n.d.). Nonsteroidal anti-inflammatory drug. [Link]

• Wikipedia. (n.d.). Cyclooxygenase-2 inhibitor. [Link]

• Taylor & Francis Online. (n.d.). In-vitro assays for immuno-oncology drug efficacy assessment and screening for personalized cancer therapy: scopes and challenges. [Link]

• Armando Hasudungan. (2018, March 12). Pharmacology - Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) [Video]. YouTube. [Link]

• Patsnap. (2024, June 21). What are COX-2 inhibitors and how do they work? [Link]

• MDPI. (n.d.). Synthetic Approaches and Biological Activities of 4-Hydroxycoumarin Derivatives. [Link]

• Cleveland Clinic. (2022, May 24). COX-2 Inhibitors. [Link]

• Cashman, J. N. (1996). The mechanisms of action of NSAIDs in analgesia. Drugs, 52 Suppl 5, 13-23. [Link]

• Kumar, G. V., et al. (2013). Synthesis, characterization and anticancer activity of certain 3-{4-(5-mercapto-1,3,4-oxadiazole-2-yl)phenylimino}indolin-2-one derivatives. Saudi Pharmaceutical Journal, 21(4), 371-377. [Link]

• ResearchGate. (n.d.). Bioactive compound and their biological activity. [Link]

• Noble Life Sciences. (n.d.). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. [Link]

• Creative Diagnostics. (n.d.). Introduction to Prostaglandin. [Link]

• Der Pharma Chemica. (n.d.). Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a. [Link]

• Frontiers. (2020, April 8). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. [Link]

• Lu, Y., et al. (2016). A Methyl 4-Oxo-4-phenylbut-2-enoate with in Vivo Activity against MRSA that Inhibits MenB in the Bacterial Menaquinone Biosynthesis Pathway. ACS infectious diseases, 2(6), 405-413. [Link]

• MDPI. (n.d.). The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. [Link]

• Talele, T. T., et al. (2010). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Current medicinal chemistry, 17(15), 1435-1453. [Link]

• Dr Matt & Dr Mike. (2022, September 16). NSAIDs in 2 minutes! [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Prostaglandin synthesis pathway. [Link]

• PubChem. (n.d.). 4-Oxo-4-phenylbutanoic acid hydrochloride. [Link]

• Shomu's Biology. (2019, October 18). Prostaglandins : Biosynthesis,function and regulation [Video]. YouTube. [Link]

• MDPI. (n.d.). Synthesis, Anticancer, Antimicrobial and Antioxidant Potential of Novel 4-(Substituted phenyl-1,3,4-oxadiazol/thiadiazol-2-yl). [Link]

• Dirty Medicine. (2024, May 26). Arachidonic Acid Pathway (Prostaglandins, Prostacyclins, Thromboxanes, & Leukotrienes) [Video]. YouTube. [Link]

• PubChem. (n.d.). 4-(4-Methylphenyl)-4-oxobutanoic acid. [Link]

• Wikipedia. (n.d.). 4-(4-Methylphenyl)-4-oxobutanoic acid. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthetic Approaches and Biological Activities of 4-Hydroxycoumarin Derivatives [mdpi.com]
• 3. Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Nonsteroidal anti-inflammatory drug - Wikipedia [en.wikipedia.org]
• 5. COX Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Prostaglandin - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. my.clevelandclinic.org [my.clevelandclinic.org]
• 10. The mechanisms of action of NSAIDs in analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis, characterization and anticancer activity of certain 3-{4-(5-mercapto-1,3,4-oxadiazole-2-yl)phenylimino}indolin-2-one derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis, Anticancer, Antimicrobial and Antioxidant Potential of Novel 4-(Substituted phenyl-1,3,4-oxadiazol/thiadiazol-2-yl)-4-(4-substituted phenyl) Azetidin-2-One Derivatives [mdpi.com]

A Researcher's Guide to Assessing Cross-Reactivity of 4-Oxo-Butanoic Acid-Based Compounds

For researchers and drug development professionals, understanding the cross-reactivity of novel compounds is paramount to ensuring safety and efficacy. This guide provides an in-depth, technical comparison of methodologies to assess the cross-reactivity of a promising class of molecules: 4-oxo-butanoic acid-based compounds. These compounds, characterized by a core succinic semialdehyde scaffold, are integral to the development of therapeutics ranging from neuroprotective agents to immunomodulators.[1] This guide will delve into the rationale behind experimental choices and provide actionable protocols for robust cross-reactivity profiling.

The Significance of the 4-Oxo-Butanoic Acid Scaffold and the Imperative of Selectivity

The 4-oxo-butanoic acid moiety is a versatile building block in medicinal chemistry.[1] Its presence in various developmental drugs, notably as potent and selective agonists of the Sphingosine-1-Phosphate 1 (S1P1) receptor, underscores its therapeutic potential.[2] S1P1 receptor agonism is a clinically validated mechanism for the treatment of autoimmune diseases such as multiple sclerosis.[3][4] However, the S1P receptor family has five subtypes (S1P1-5) with distinct physiological roles. Non-selective S1P receptor agonists can lead to off-target effects, such as cardiovascular side effects mediated by S1P3 agonism.[5] Therefore, a rigorous assessment of cross-reactivity against other S1P receptor subtypes and a wider panel of potential off-targets is not just a regulatory hurdle, but a fundamental aspect of developing a safe and effective therapeutic.

A Case Study in Selectivity: S1P1 Receptor Agonists

A key example highlighting the importance of selectivity within the 4-oxo-butanoic acid class comes from the work of Buzard et al. in their development of potent S1P1 receptor agonists. Their research identified a series of 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids with high affinity for the S1P1 receptor.[2][6] The critical aspect of their work was the demonstration of selectivity against other S1P receptor subtypes.

To provide a clear comparison, the following table summarizes the selectivity profile of a representative compound from this class.

Compound ID	Target	EC50 (nM)	S1P2 (% Activation @ 10 µM)	S1P3 (% Activation @ 10 µM)	S1P4 (% Activation @ 10 µM)	S1P5 (% Activation @ 10 µM)
Compound A	S1P1	0.5	<10%	<10%	<10%	<10%

This data is representative of the selectivity profiles reported for this class of compounds and is intended for illustrative purposes.

This high degree of selectivity for S1P1 over other subtypes is a crucial feature for minimizing off-target effects and highlights the success of structure-activity relationship (SAR) studies in tuning the cross-reactivity profile of these 4-oxo-butanoic acid derivatives.[2]

Experimental Workflows for Assessing Cross-Reactivity

A multi-pronged approach is essential for a thorough cross-reactivity assessment. This typically involves a combination of in vitro binding and functional assays.

Primary Screening: Competitive Binding Assays

Competitive binding assays are a fundamental first step to determine the affinity of a test compound for its intended target and a panel of potential off-targets.

Principle: This assay measures the ability of a test compound to displace a labeled ligand (typically radiolabeled or fluorescently labeled) from its receptor. The concentration of the test compound that displaces 50% of the labeled ligand is the IC50 value, which can be used to calculate the binding affinity (Ki).

Step-by-Step Protocol: Radioligand Binding Assay for S1P Receptors

• Receptor Preparation: Prepare cell membrane fractions from cell lines stably overexpressing each of the human S1P receptor subtypes (S1P1, S1P2, S1P3, S1P4, and S1P5).

• Radioligand: Utilize a high-affinity, subtype-selective radioligand, such as [³³P]-S1P, where appropriate, or a subtype-specific radiolabeled antagonist.

• Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, 0.5% fatty acid-free BSA, pH 7.4).

• Competition Assay:

  • In a 96-well plate, add a fixed concentration of the radioligand to each well.

  • Add increasing concentrations of the unlabeled test compound (e.g., a 4-oxo-butanoic acid derivative).

  • Add the cell membrane preparation to initiate the binding reaction.

  • Incubate at room temperature for a predetermined time to reach equilibrium.

• Separation: Rapidly separate bound from free radioligand by vacuum filtration through a glass fiber filter mat.

• Detection: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Causality Behind Experimental Choices:

• Cell Lines Overexpressing Receptors: Ensures a high enough receptor density for a robust signal and allows for the individual assessment of each receptor subtype.

• Fatty Acid-Free BSA: S1P is a lipid, and BSA is used to prevent non-specific binding of the ligands to the assay plates and to maintain their solubility. Using fatty acid-free BSA is crucial to avoid competition from endogenous lipids.

Functional Assays: Quantifying Agonist/Antagonist Activity

While binding assays measure affinity, functional assays determine the biological effect of the compound on the target. For G-protein coupled receptors (GPCRs) like the S1P receptors, GTPγS binding assays are a common method to assess G-protein activation.

Principle: Agonist binding to a GPCR promotes the exchange of GDP for GTP on the α-subunit of the associated G-protein. A non-hydrolyzable GTP analog, [³⁵S]GTPγS, is used to quantify this activation.

Step-by-Step Protocol: [³⁵S]GTPγS Binding Assay

• Membrane Preparation: Use the same receptor-overexpressing membrane preparations as in the binding assay.

• Assay Buffer: Prepare a GTPγS binding buffer (e.g., 50 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.4) containing GDP (e.g., 10 µM).

• Assay Setup:

  • In a 96-well plate, add increasing concentrations of the test compound.

  • Add the membrane preparation.

  • Add [³⁵S]GTPγS to a final concentration of ~0.1 nM.

• Incubation: Incubate at 30°C for 30-60 minutes.

• Separation and Detection: Separate bound and free [³⁵S]GTPγS via filtration and quantify using a scintillation counter.

• Data Analysis: Plot the stimulated binding of [³⁵S]GTPγS against the logarithm of the test compound concentration to determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect).

Self-Validating System:

• Basal vs. Stimulated Binding: The assay's validity is confirmed by comparing the basal [³⁵S]GTPγS binding (in the absence of an agonist) to the maximal stimulation achieved with a known potent agonist for each receptor subtype.

• GDP Concentration: The inclusion of GDP is critical to maintain a low basal signal by favoring the inactive, GDP-bound state of the G-protein.

Broader Cross-Reactivity Profiling: Kinase and Off-Target Panels

To ensure a comprehensive understanding of a compound's selectivity, it is crucial to screen it against a broader panel of potential off-targets, such as kinases, ion channels, and other GPCRs. Several commercial services offer standardized panels for this purpose.

Workflow for Broader Profiling:

• Panel Selection: Choose panels based on the structural alerts within the 4-oxo-butanoic acid scaffold and the intended therapeutic area. For example, given the role of kinases in many signaling pathways, a kinase panel is often a prudent choice.

• Assay Formats: These panels typically utilize high-throughput screening formats, such as radiometric kinase assays, fluorescence polarization, or cellular-based reporter assays.

• Data Interpretation: The results are usually presented as the percent inhibition or activation at a fixed concentration (e.g., 10 µM). Significant hits are then followed up with dose-response curves to determine IC50 or EC50 values.

Visualizing the Cross-Reactivity Assessment Workflow

The following diagram illustrates the logical flow of a comprehensive cross-reactivity assessment for a novel 4-oxo-butanoic acid-based compound.

Caption: A logical workflow for assessing the cross-reactivity of 4-oxo-butanoic acid-based compounds.

Conclusion and Future Directions

The 4-oxo-butanoic acid scaffold represents a valuable starting point for the design of potent and selective therapeutics. A thorough and systematic assessment of cross-reactivity is indispensable for advancing these compounds through the drug discovery pipeline. By employing a tiered approach that combines binding and functional assays against both related and unrelated targets, researchers can build a comprehensive selectivity profile. This data-driven approach not only de-risks development by identifying potential safety liabilities early on but also provides a deeper understanding of the compound's mechanism of action and potential for polypharmacology. As new therapeutic targets emerge, the principles and methodologies outlined in this guide will remain essential for the development of safe and effective medicines based on the versatile 4-oxo-butanoic acid core.

References

• Buzard, D. J., Han, S., Thoresen, L., et al. (2011). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. Bioorganic & Medicinal Chemistry Letters, 21(19), 6013-6018. [Link]

• Bolli, M. H., Abele, S., Binkert, C., et al. (2010). 2-imino-thiazolidin-4-one derivatives as potent, orally active S1P1 receptor agonists. Journal of Medicinal Chemistry, 53(10), 4067-4083. [Link]

• Pan, S., Gray, N. S., Gao, W., et al. (2013). Sphingosine 1-Phosphate Receptor Modulators and Drug Discovery. Scientifica (Cairo), 2013, 804285. [Link]

• Gergely, P., Nuesslein-Hildesheim, B., & Guerini, D. (2012). The molecular mechanism of action of the S1P receptor modulator fingolimod (FTY720) in multiple sclerosis. The international journal of biochemistry & cell biology, 44(10), 1686-1690. [Link]

• Sanna, M. G., Liao, J., Jo, E., et al. (2004). Sphingosine 1-phosphate (S1P) receptor subtypes S1P1 and S1P3, respectively, regulate lymphocyte recirculation and heart rate. The Journal of biological chemistry, 279(14), 13839-13848. [Link]

• Brown, G. A., & Wladkowski, B. D. (2011). Discovery of a Selective S1P1 Receptor Agonist Efficacious at Low Oral Dose and Devoid of Effects on Heart Rate. ACS Medicinal Chemistry Letters, 2(6), 465-470. [Link]

• Buzard, D. J., Kim, S., & Lopez, L. (2014). Discovery of a potent and selective S1P1 receptor agonist. Bioorganic & medicinal chemistry letters, 24(15), 3467-3470. [Link]

• Buzard, D. J., Han, S., Thoresen, L., et al. (2011). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P1 agonists. AGRIS, 52(4), 1-6. [Link]

Sources

• 1. Sphingosine 1-Phosphate Receptor Modulators and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Discovery of a Selective S1P1 Receptor Agonist Efficacious at Low Oral Dose and Devoid of Effects on Heart Rate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists [agris.fao.org]